Trimethyl(propyl)silane

• CAS: 3510-70-1

Core Science & Biosynthesis

1H and 13C NMR chemical shifts of trimethyl(propyl)silane

Comprehensive NMR Characterization of Trimethyl(propyl)silane: A Technical Guide to 1 H and 13 C Chemical Shifts

Executive Summary

Organosilicon compounds are fundamental building blocks in medicinal chemistry, materials science, and synthetic organic chemistry. Trimethyl(propyl)silane (CAS: 13154-21-7), a prototypical alkylsilane, serves as an optimal model for understanding the electronic effects of the silicon atom on adjacent hydrocarbon chains[1]. This technical guide provides an in-depth analysis of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts, dissecting the causality behind the observed shielding effects and outlining robust, self-validating experimental protocols for spectral acquisition.

The Physics of Silicon-Induced Shielding (Causality)

The chemical shifts in trimethyl(propyl)silane are governed by the electropositive nature of the silicon atom. Carbon has a Pauling electronegativity of 2.55, whereas silicon is significantly more electropositive at 1.90. This electronegativity differential induces a strong polarization of the Si–C bond ( Siδ+−Cδ− ), driving electron density toward the carbon atoms and their attached protons.

• Diamagnetic Shielding: The localized increase in electron density around the carbon nuclei enhances diamagnetic shielding. Consequently, the resonant frequencies are shifted upfield (lower ppm values) compared to their pure alkane analogs. This phenomenon is critical when differentiating geometric isomers or analyzing substitution patterns in complex vinylsilanes and allylsilanes[2].

• Inductive Decay: The shielding effect is strictly distance-dependent. It is most pronounced at the α -position (directly attached to silicon) and decays exponentially through the σ -bonds as the inductive effect propagates to the β and γ positions. The stability and distinct spectral signatures of these silyl-alkyl groups make them invaluable as electronically modulating moieties in the design of antioxidant scaffolds[3].

Causality of electronic shielding in trimethyl(propyl)silane driven by silicon's electropositivity.

Quantitative Spectral Data & Signal Assignment

The following tables summarize the 1 H and 13 C NMR chemical shifts for trimethyl(propyl)silane, acquired in CDCl3​ at 298 K. The assignments reflect the inductive decay principle outlined above.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl3​ )

Position	Proton Type	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Causality / Assignment Notes
Si(CH3​)3​	Silyl methyls	-0.05 to 0.00	Singlet (s)	9H	N/A	Extreme shielding due to direct Si attachment.
C1 ( α )	Methylene	0.45 – 0.55	Multiplet (m)	2H	~ 8.0	Strong inductive shielding from Si. Shifts significantly upfield from typical alkyl CH2​ (~1.2 ppm).
C2 ( β )	Methylene	1.30 – 1.40	Sextet (h)	2H	~ 7.5	Attenuated shielding effect. Couples with both α-CH2​ and γ-CH3​ .
C3 ( γ )	Methyl	0.90 – 0.95	Triplet (t)	3H	~ 7.3	Terminal methyl group. Minimal electronic influence from the distant silicon atom.

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl3​ )

Position	Carbon Type	Chemical Shift ( δ , ppm)	Causality / Assignment Notes
Si(CH3​)3​	Silyl methyls	-1.5 to -2.0	High electron density from Si–C polarization pushes the shift below 0 ppm.
C1 ( α )	Methylene	18.0 – 18.5	Directly bonded to Si; experiences primary inductive shielding.
C2 ( β )	Methylene	17.0 – 17.5	The β -effect in organosilanes often results in a slightly lower chemical shift than the α -carbon due to complex hyperconjugative interactions.
C3 ( γ )	Methyl	18.0 – 18.5	Standard terminal alkyl carbon shift, unaffected by silicon.

Self-Validating Acquisition Protocols

To ensure high-fidelity, reproducible data, the following step-by-step methodology establishes a self-validating system for NMR acquisition of organosilanes.

Step 1: Sample Preparation & Internal Calibration

• Action: Dissolve 10–15 mg of trimethyl(propyl)silane in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl3​ provides a deuterium lock signal for magnetic field stabilization. Because the analyte contains a trimethylsilyl group that resonates very close to TMS (-0.05 vs 0.00 ppm), the TMS acts as a strict internal validation check. If the instrument is poorly calibrated, the analyte's −Si(CH3​)3​ peak will merge with the TMS peak, immediately flagging an invalid preparation or poor shimming.

Step 2: Instrument Tuning and Shimming

• Action: Lock the spectrometer to the deuterium resonance and perform rigorous gradient shimming (e.g., TopShim) to optimize B0​ magnetic field homogeneity.

• Causality: Poor homogeneity artificially broadens the base of the −Si(CH3​)3​ singlet. High-resolution shimming is mandatory to achieve baseline separation between the analyte's silyl protons and the TMS standard.

Step 3: Pulse Sequence and Relaxation Delays

• 1 H NMR: Utilize a standard 30° pulse program (zg30). Set the relaxation delay ( D1​ ) to a minimum of 1.5 seconds.

  • Causality: This ensures complete longitudinal relaxation ( T1​ ) of the terminal methyl protons, preventing integration truncation and ensuring the 9:2:2:3 integration ratio remains quantitatively accurate.

• 13 C NMR: Utilize a proton-decoupled pulse sequence (zgpg30) with WALTZ-16 decoupling. Set D1​ to 2.0 seconds and acquire ≥256 scans.

  • Causality: Silicon-attached carbons often exhibit longer T1​ relaxation times and lack the Nuclear Overhauser Effect (NOE) enhancements typical of standard alkyl chains. A longer D1​ ensures these carbons are fully captured without signal attenuation.

Self-validating experimental workflow for organosilane NMR acquisition.

References

• REACTIONS OF VINYLSILANES AND ALLYLSILANES Source: eScholarship@McGill URL:[Link]

• Synthesis, Antioxidant Activity, and Structure Analysis Relationship Study of Silyl-Alkylthioetheres from 2-Mercaptobenzimidazole Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

• Trimethyl(propyl)silane | C6H16Si | CID 269921 Source: PubChem - National Institutes of Health URL:[Link]

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The Silicon Switch: Molecular Geometry and Steric Dynamics of Trimethyl(propyl)silane in Drug Design

Executive Summary

Trimethyl(propyl)silane (TMPS) serves as a foundational aliphatic model for understanding the physicochemical behavior of the trimethylsilyl (TMS) group. In modern medicinal chemistry, the "silicon switch"—the bioisosteric replacement of a carbon atom with silicon—has emerged as a powerful strategy to modulate a drug candidate's pharmacokinetic and pharmacodynamic profile. This technical guide explores the causality behind the molecular geometry and the steric hindrance paradox of the TMS group, providing validated experimental workflows for its integration into drug discovery pipelines.

Molecular Geometry and The Steric Hindrance Paradox

The silicon atom in TMPS is sp3 hybridized, dictating a tetrahedral geometry. However, silicon's atomic radius is significantly larger than carbon's. This fundamental difference manifests in two critical ways that alter the molecule's three-dimensional space:

• Bond Length: The C–Si bond length is approximately 1.87–1.90 Å, which is substantially longer than the standard C–C bond length of 1.53–1.54 Å 1.

• Electronegativity: Silicon is more electropositive (1.90 on the Pauling scale) compared to carbon (2.55) 2.

The Steric Paradox: TMS vs. tert-Butyl

Intuitively, the TMS group is bulkier than its carbon analogue, the tert-butyl group, possessing a larger cone angle of 120–130° 2. However, in terms of effective proximal steric hindrance, TMS is surprisingly less demanding.

This phenomenon is quantified by their A-values—the energy difference between the axial and equatorial conformations in a substituted cyclohexane. The A-value of a tert-butyl group is a rigid 4.9 kcal/mol, effectively locking the ring conformation 3. In stark contrast, the TMS group has an A-value of approximately 2.15 to 2.5 kcal/mol 4.

The Causality: The extended C–Si bond length physically pushes the bulky methyl groups further away from the core molecular scaffold. This increased radial distance drastically reduces 1,3-diaxial interactions and proximal steric clashes 1. Consequently, a molecule bearing a TMS group can access conformational spaces and binding pockets that a tert-butyl analogue cannot, despite the overall larger volume of the silicon moiety.

Figure 1: Causal relationship between TMS physical properties and biological outcomes.

The "Silicon Switch" in Medicinal Chemistry

Replacing a tert-butyl group with a TMS group (or incorporating a propyl chain as seen in TMPS) fundamentally alters the drug's interaction with its biological target.

• Lipophilicity (LogP Modulation): Organosilanes exhibit higher lipophilicity than their carbon counterparts. This modification enhances cellular membrane permeability and improves blood-brain barrier (BBB) penetration, which is critical for central nervous system (CNS) targets [[5]]().

• Metabolic Stability: Quaternary silanes are highly resistant to cytochrome P450-mediated oxidation compared to quaternary carbons. By replacing a metabolically labile carbon center with silicon, researchers can effectively block specific metabolic liabilities and increase the drug's half-life 5.

Figure 2: Workflow for the bioisosteric replacement of a t-butyl group with a TMS group.

Quantitative Data Comparison

To facilitate rational drug design, the physicochemical differences between the tert-butyl group and the TMS group are summarized below.

Physicochemical Property	tert-Butyl Group	Trimethylsilyl (TMS) Group
Central Atom	Carbon (C)	Silicon (Si)
Electronegativity (Pauling)	2.55	1.90
Bond Length to Core (C-X)	~1.54 Å	~1.87 - 1.90 Å
A-Value (Steric Bulk)	4.9 kcal/mol	2.15 - 2.5 kcal/mol
Cone Angle	~114°	~120° - 130°
Lipophilicity Contribution	High	Very High (Increases LogP)

Experimental Workflow: Synthesis and Validation of TMPS Derivatives

To harness the silicon switch, researchers must reliably synthesize and validate TMS-containing aliphatic chains. The following protocol outlines the Grignard-mediated silylation to yield TMPS derivatives, designed as a self-validating system.

Step-by-Step Methodology

Step 1: Grignard Reagent Formation

• Action: Suspend magnesium turnings in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere. Add 1-bromopropane dropwise while stirring.

• Causality: Anhydrous conditions are absolute prerequisites. Water will instantly protonate the forming Grignard reagent, destroying it. THF is chosen over diethyl ether because its oxygen lone pairs strongly coordinate to the electron-deficient magnesium, stabilizing the propylmagnesium bromide intermediate.

Step 2: Silylation Reaction

• Action: Cool the reaction mixture to 0 °C using an ice bath. Introduce chlorotrimethylsilane (TMSCl) dropwise.

• Causality: The nucleophilic substitution at the silicon center is highly exothermic. Cooling the system mitigates thermal degradation of the Grignard reagent and prevents unwanted side reactions, ensuring high regioselectivity for the Si-C bond formation.

Step 3: Quenching and Isolation

• Action: Quench the reaction carefully with saturated aqueous NH4​Cl . Extract the aqueous layer with diethyl ether, wash the organic layer with brine, and dry over anhydrous Na2​SO4​ .

• Causality: Saturated NH4​Cl provides a mild, buffered proton source. This safely neutralizes any unreacted Grignard reagent without the risk of acid-catalyzed cleavage of the newly formed, kinetically stable C–Si bond.

Step 4: Analytical Validation (The Self-Validating System) A synthesis protocol is only as robust as its validation. The success of the silicon switch is confirmed through dual-nuclear magnetic resonance (NMR) spectroscopy:

• 1 H NMR: The spectrum must show a sharp singlet at ~0.0 ppm integrating to 9 protons. Causality: Silicon's low electronegativity shields the methyl protons heavily, pushing them upfield. This validates the intact TMS group.

• 29 Si NMR: The spectrum must exhibit a single peak at ~0 to 2 ppm. Causality: This specific chemical shift is the definitive, unambiguous proof of an aliphatic C–Si bond formation, validating the structural integrity of the TMPS derivative.

References

• Grokipedia. Trimethylsilyl group. Available at: [Link]

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A Technical Guide to the Mechanistic Pathways of Carbon-Silicon Bond Cleavage in Trimethyl(propyl)silane

Abstract

The carbon-silicon (C-Si) bond, a cornerstone of organosilicon chemistry, is characterized by its notable thermal and chemical stability. However, its controlled cleavage is fundamental to the synthetic utility of organosilanes, enabling their use as versatile intermediates in organic synthesis, materials science, and pharmaceutical development. This technical guide provides an in-depth exploration of the core mechanisms governing the cleavage of the C(sp³)–Si bond in trimethyl(propyl)silane, a representative unactivated tetraalkylsilane. We will dissect four primary mechanistic manifolds: nucleophilic-induced cleavage via hypercoordinate silicon intermediates, electrophilic attack, radical-mediated homolysis, and transition-metal-catalyzed activation. For each pathway, we will examine the underlying electronic principles, provide field-proven experimental protocols, and present relevant quantitative data to offer a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction: The Nature of the Carbon-Silicon Bond

The C-Si bond is a largely covalent, yet significantly polarized linkage due to the difference in electronegativity between carbon (2.55) and silicon (1.90). This imparts a partial negative charge on the carbon atom and a partial positive charge on the silicon atom (Cᵟ⁻-Siᵟ⁺).[1] With a bond dissociation energy typically in the range of 300-380 kJ/mol, the C-Si bond is thermodynamically comparable to a C-C bond but kinetically more stable towards many reagents.[2] This stability, however, is not absolute. The silicon atom's ability to expand its coordination sphere and the polarity of the bond provide distinct avenues for selective cleavage, which are the focus of this guide.

Nucleophilic Cleavage: The Hypercoordination Pathway

The most prevalent pathway for the cleavage of non-activated C-Si bonds is initiated by nucleophilic attack at the electrophilic silicon center. This mechanism is fundamentally distinguished from carbon chemistry by the accessibility of stable, higher-coordinate silicon intermediates.[3][4]

Mechanistic Principles

The Lewis acidity of the silicon atom in trimethyl(propyl)silane allows it to accept a pair of electrons from a nucleophile (e.g., F⁻, OH⁻, OR⁻). This association leads to the formation of a five-coordinate (pentacoordinate) trigonal bipyramidal intermediate.[3][5] This process, known as hypercoordination, is critical; the excess electron density in this intermediate is distributed among the ligands, which electronically weakens the attached C-Si bond.[3][6] This activation renders the propyl group susceptible to departure as a carbanion, a process that would be highly unfavorable in the absence of this siliconate intermediate. Fluoride ions are exceptionally potent catalysts for this process due to the high strength of the resulting Si-F bond.[4]

Caption: Nucleophilic attack on silicon forms a pentacoordinate species, activating the C-Si bond for cleavage.

Experimental Protocol: Fluoride-Mediated Cleavage

This protocol describes a standard method for cleaving a C-Si bond in an alkylsilane using tetrabutylammonium fluoride (TBAF).

Objective: To cleave the propyl-silicon bond in trimethyl(propyl)silane to form propane.

Materials:

• Trimethyl(propyl)silane

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in Tetrahydrofuran (THF)

• Anhydrous THF

• Round-bottom flask with stir bar

• Septum and nitrogen inlet

• Syringes

Procedure:

• Setup: Assemble a 50 mL round-bottom flask, equipped with a magnetic stir bar, under a nitrogen atmosphere.

• Reagents: Add trimethyl(propyl)silane (1.0 mmol) to the flask, followed by 10 mL of anhydrous THF.

• Initiation: Cool the solution to 0 °C in an ice bath. Slowly add the 1.0 M TBAF solution in THF (1.2 mL, 1.2 mmol) dropwise via syringe over 5 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours. The reaction progress can be monitored by GC-MS by observing the disappearance of the starting material.

• Workup: Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to isolate the silyl fluoride byproduct. The cleavage product, propane, will evolve as a gas.

Validation: The formation of the silyl fluoride byproduct (trimethylsilyl fluoride) can be confirmed by ¹⁹F NMR and GC-MS analysis of the reaction mixture. The evolution of propane can be detected by headspace GC analysis.

Electrophilic Cleavage: Attack at the Carbon Terminus

Electrophilic cleavage involves the attack of an electrophile on the carbon atom of the C-Si bond. While less common for unactivated alkylsilanes compared to arylsilanes or vinylsilanes, potent electrophiles can induce this reaction.[1]

Mechanistic Principles

In this pathway, the electrophile (E⁺) attacks the carbon atom, which bears a partial negative charge. This forms a transition state with significant positive charge buildup on the silicon atom, which is stabilized by the remaining methyl groups. The reaction proceeds with the concurrent departure of the silyl group as a good leaving group (e.g., Me₃Si⁺, which is subsequently trapped). A notable modern example is the use of iodine(III) reagents, which are powerful enough to cleave the robust C(sp³)–Si bonds in tetraalkylsilanes under mild conditions.[7] The mechanism involves a concerted transfer of the alkyl group from silicon to the iodine(III) center, accompanied by the formation of a Si-O bond with the trifluoroacetate counterion.[7]

Caption: A concerted electrophilic attack and Si-O bond formation pathway for C-Si cleavage.

Experimental Protocol: Iodine(III)-Mediated Oxidative Cleavage

This protocol is adapted from recent literature for the chemoselective cleavage of unactivated tetraalkylsilanes.[7]

Objective: To convert trimethyl(propyl)silane into propan-1-ol via C-Si bond cleavage and subsequent oxidation.

Materials:

• Trimethyl(propyl)silane

• Iodine(III) tris(trifluoroacetate) (ITT)

• Dichloromethane (DCM), anhydrous

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Potassium fluoride (KF)

• Potassium bicarbonate (KHCO₃)

• Methanol (MeOH)

Procedure:

• Setup: In a nitrogen-purged flask, dissolve trimethyl(propyl)silane (1.0 mmol) in 5 mL of anhydrous DCM.

• Initiation: Cool the solution to -40 °C. Add a solution of ITT (1.1 mmol) in 5 mL of DCM dropwise.

• Reaction: Stir the reaction mixture at -40 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Oxidation: Cool the mixture to 0 °C. Add 10 mL of MeOH, followed by KF (3.0 mmol) and KHCO₃ (3.0 mmol). Then, add 30% H₂O₂ (5.0 mmol) dropwise.

• Stirring: Allow the mixture to stir vigorously at room temperature for 12 hours.

• Workup: Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution until the yellow color disappears.

• Extraction and Purification: Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers, dry over Na₂SO₄, concentrate, and purify the residue by flash column chromatography to yield propan-1-ol.

Radical and Transition-Metal-Catalyzed Pathways

While nucleophilic and electrophilic routes are common, radical and transition-metal-catalyzed pathways represent more advanced strategies for C-Si bond functionalization.

Radical-Mediated Homolytic Cleavage

The homolytic cleavage of a C(sp³)–Si bond to form a carbon-centered radical and a silicon-centered radical is energetically demanding. However, it can be achieved under photoinduced conditions, often involving a photocatalyst.[8] For instance, visible-light-driven processes can generate alkyl radicals from functionalized alkylsilanols through a ligand-to-metal charge-transfer (LMCT) followed by a β-scission event, effectively cleaving the C-Si bond.[8]

Transition-Metal-Catalyzed Cleavage

Transition metals, particularly palladium and rhodium, can cleave C-Si bonds via oxidative addition of the bond to a low-valent metal center.[9][10][11] This is challenging for unstrained C(sp³)–Si bonds but is a powerful tool for constructing new molecular architectures.[10][12] The mechanism typically involves the formation of a silyl-alkyl-metal(II) or (III) intermediate, which can then undergo further reactions like reductive elimination or insertion.[9][10]

Caption: General workflow for transition-metal-catalyzed C-Si bond activation.

Quantitative Data Summary

Understanding the energetics of the C-Si bond is crucial for predicting reactivity. Below is a table summarizing key bond dissociation energy (BDE) values.

Bond	Molecule	Bond Dissociation Energy (kJ/mol)	Reference
C-Si	Me₃Si-CH₃	377 ± 5	[2]
C-Si	Me₃Si-CH₂CH₃	367 ± 6	[2]
C-C	CH₃-CH₃	377 ± 1	[2]
Si-H	Me₃Si-H	397 ± 4	[2]

Note: BDE values can vary based on substitution and measurement method.

Conclusion

The cleavage of the C-Si bond in trimethyl(propyl)silane, and alkylsilanes in general, is a controllable process governed by distinct mechanistic principles. Nucleophilic attack, leveraging the formation of hypercoordinate silicon intermediates, provides a reliable and widely used method for cleavage. Electrophilic cleavage, while requiring more potent reagents for unactivated systems, offers a complementary approach. Finally, radical and transition-metal-catalyzed pathways, though more complex, are expanding the synthetic toolkit, enabling novel transformations. A thorough understanding of these mechanisms is paramount for professionals in the chemical sciences to effectively harness the synthetic potential of organosilicon compounds.

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An In-depth Technical Guide to the Determination of Dipole Moment and Dielectric Constant of Trimethyl(propyl)silane

Abstract

Introduction: The Significance of Dipole Moment and Dielectric Constant

The molecular polarity, quantified by the dipole moment, and the bulk electrical property, the dielectric constant, are fundamental parameters that govern the behavior of chemical compounds. For a molecule like trimethyl(propyl)silane (C₆H₁₆Si), an organosilane with a tetrahedral silicon center bonded to three methyl groups and one propyl group, these properties are critical for understanding its intermolecular forces, miscibility with other substances, and its potential applications.

In the context of drug development and materials science , the dipole moment influences how a molecule interacts with biological targets, such as proteins, and its solubility in different solvents, which is a key factor in formulation and delivery. The dielectric constant of a substance provides insight into its ability to store electrical energy and its capacity to solvate ions, impacting reaction kinetics and the stability of charged species in solution. Given the increasing use of silane compounds in various industrial and biomedical applications, from surface modification agents to components in drug delivery systems, a thorough understanding of their electrical properties is paramount.[1][2][3]

This guide will provide the necessary theoretical background and detailed experimental procedures to empower researchers to determine these properties for trimethyl(propyl)silane.

Theoretical Framework

Dipole Moment

A dipole moment (µ) arises from the separation of positive and negative charges within a molecule. It is a vector quantity, with both magnitude and direction. The magnitude of the dipole moment is given by the product of the magnitude of the separated charge (q) and the distance of separation (r).

• µ = q * r

In the International System of Units (SI), the dipole moment is measured in Coulomb-meters (C·m). However, the debye (D) is a more commonly used unit in chemistry, where 1 D = 3.33564 × 10⁻³⁰ C·m.[4]

For polyatomic molecules, the overall dipole moment is the vector sum of individual bond moments. The geometry of the molecule plays a crucial role; even if a molecule contains polar bonds, a symmetrical arrangement can lead to a zero net dipole moment. Trimethyl(propyl)silane has a tetrahedral geometry around the silicon atom. While the Si-C bonds are relatively nonpolar, any slight asymmetry in the electron distribution due to the different alkyl groups (three methyl vs. one propyl) could result in a small, non-zero dipole moment. Based on similar alkyl silanes, the dipole moment is expected to be small. For comparison, methylsilane has a dipole moment of 0.73 D.[5]

Dielectric Constant

The dielectric constant (ε), or relative permittivity, of a material is a measure of its ability to reduce the electric field strength between charges, relative to a vacuum. It is a dimensionless quantity. Non-polar liquids, such as alkanes, typically have low dielectric constants (around 2), while polar liquids like water have a high dielectric constant (around 80 at room temperature).

The dielectric constant is related to the molecular polarizability (α) and the permanent dipole moment (µ) through the Debye equation:

• ((ε - 1) / (ε + 2)) * (M / ρ) = (Nₐ / 3ε₀) * (α + µ² / 3kT)

Where:

• M is the molar mass

• ρ is the density

• Nₐ is Avogadro's number

• ε₀ is the permittivity of free space

• k is the Boltzmann constant

• T is the absolute temperature

For non-polar molecules (µ = 0), the equation simplifies to the Clausius-Mosotti relation, where the dielectric constant is solely dependent on the induced polarization (α).[6] For a slightly polar molecule like trimethyl(propyl)silane, both induced and orientation polarization will contribute to the dielectric constant.

Experimental Determination of Dipole Moment and Dielectric Constant

The following sections provide detailed protocols for the experimental determination of the dipole moment and dielectric constant of trimethyl(propyl)silane. The determination of the dipole moment of a substance in solution involves measuring the dielectric constant and density of dilute solutions of the substance in a non-polar solvent.

Materials and Instrumentation

• Trimethyl(propyl)silane (high purity)

• Non-polar solvent (e.g., cyclohexane, benzene, or carbon tetrachloride - note: exercise extreme caution with benzene and carbon tetrachloride due to their toxicity)

• Capacitance meter or Dielectric constant meter

• Precision balance (± 0.0001 g)

• Volumetric flasks (Class A)

• Pycnometer or digital density meter for accurate density measurements

• Thermostatic water bath for precise temperature control (± 0.1 °C)

• Refractometer (e.g., Abbé refractometer)

Experimental Workflow: Dielectric Constant Measurement

The dielectric constant of liquid trimethyl(propyl)silane can be determined by measuring the capacitance of a cell with and without the sample.

Figure 1: Workflow for the determination of the dielectric constant.

Protocol:

• Calibration: Calibrate the capacitance meter using standard capacitors or air, which has a dielectric constant of approximately 1.00059.

• Cell Preparation: Thoroughly clean and dry the dielectric measurement cell.

• Temperature Control: Place the cell and the trimethyl(propyl)silane sample in a thermostatic bath to reach the desired measurement temperature (e.g., 25 °C).

• Air Capacitance: Measure the capacitance of the empty (air-filled) cell (C_air).

• Sample Capacitance: Fill the cell with trimethyl(propyl)silane, ensuring no air bubbles are present, and measure the capacitance (C_sample).

• Calculation: The dielectric constant (ε) is the ratio of the capacitance of the cell filled with the sample to the capacitance of the empty cell: ε = C_sample / C_air .

Experimental Workflow: Dipole Moment Determination

The dipole moment is determined from measurements on a series of dilute solutions of trimethyl(propyl)silane in a non-polar solvent.[7][8]

Figure 2: Workflow for the determination of the dipole moment.

Protocol:

• Solution Preparation: Prepare a series of at least five dilute solutions of trimethyl(propyl)silane in a non-polar solvent (e.g., cyclohexane) with accurately known concentrations (mole fraction, x₂).

• Measurements: For the pure solvent and each solution, measure the dielectric constant (ε₁₂), density (ρ₁₂), and refractive index (n₁₂) at a constant temperature.

• Data Analysis:

  • Plot the dielectric constant of the solutions (ε₁₂) against the mole fraction of the solute (x₂). The relationship should be linear at low concentrations. Determine the slope, α = (dε₁₂/dx₂), as x₂ approaches zero.

  • Plot the density of the solutions (ρ₁₂) against the mole fraction of the solute (x₂). Determine the slope, β = (dρ₁₂/dx₂), as x₂ approaches zero.

  • Plot the square of the refractive index (n₁₂²) against the mole fraction of the solute (x₂). Determine the slope, γ = (dn₁₂²/dx₂), as x₂ approaches zero.

• Calculation of Dipole Moment: The dipole moment can be calculated using the Guggenheim method, which is suitable for dilute solutions and relates the macroscopic properties to the molecular dipole moment.[4] An alternative is the Halverstadt and Kumler method. The molar polarization at infinite dilution (P₂∞) and the molar refraction (R₂∞) are calculated, and from these, the dipole moment is determined.

Expected Values and Data Summary

Property	Expected Value/Range	Significance
Dipole Moment (µ)	0 - 1.0 D	A small, non-zero value is expected due to the slight asymmetry of the alkyl groups. This indicates low to moderate molecular polarity.
Dielectric Constant (ε)	2.0 - 2.5	Typical for non-polar to weakly polar liquids. This suggests it will be a good solvent for other non-polar substances.[9][10]

Conclusion

This guide provides a robust framework for the experimental determination of the dipole moment and dielectric constant of trimethyl(propyl)silane. By following the detailed protocols for measurement and data analysis, researchers can obtain reliable values for these fundamental properties. This information is crucial for predicting the behavior of trimethyl(propyl)silane in various applications, from its use as a solvent or reagent to its potential role in more complex systems such as drug delivery formulations or as a surface modifying agent. The principles and methods described herein are also broadly applicable to the characterization of other novel organosilane compounds.

References

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Protocols & Analytical Methods

Application Notes & Protocols: A Guide to Surface Hydrophobization using Alkoxysilanes

A Note on Reagent Selection: This guide provides a detailed protocol for surface hydrophobization using propyltrimethoxysilane . The query specified trimethyl(propyl)silane; however, this compound lacks the necessary reactive groups (e.g., alkoxy, chloro) for conventional covalent attachment to hydroxylated surfaces via hydrolysis and condensation. Propyltrimethoxysilane is a standard, effective reagent for this application and is presumed to be the intended subject of this guide. The principles and protocols herein are foundational for researchers, scientists, and drug development professionals aiming to create stable, hydrophobic surfaces.

Introduction: The Critical Role of Surface Wettability

In fields ranging from biomedical engineering to analytical chemistry, the ability to control the interaction between a surface and an aqueous environment is paramount.[1] Surface hydrophobization, the process of modifying a material to repel water, is a key technique for achieving this control. Hydrophobic surfaces are essential for developing self-cleaning coatings, moisture-resistant barriers for medical devices, and platforms for controlled drug release.[2][3][4]

For drug development professionals, tailoring surface wettability can prevent the non-specific adsorption of biomolecules, improve the integrity of packaging, and enhance the efficiency of manufacturing equipment.[4][5] The most common and robust method for imparting durable hydrophobicity to substrates like glass, silica, and metal oxides is through silanization .[6] This process involves grafting organosilane molecules onto the surface, which covalently bond to the substrate while presenting a low-energy, non-polar interface to the environment.[2][7]

This document provides a comprehensive guide to the mechanism, execution, and validation of surface hydrophobization using propyltrimethoxysilane, a widely used alkoxysilane reagent.

The Chemistry of Hydrophobic Surface Formation

The modification of a surface with an alkoxysilane like propyltrimethoxysilane is a robust process that occurs in two primary stages: hydrolysis and condensation.[1][2] A successful and durable coating relies on understanding and controlling these chemical reactions.

• Hydrolysis: In the presence of water (often in a solvent matrix), the methoxy groups (-OCH₃) of the silane are hydrolyzed to form reactive silanol groups (Si-OH). This reaction can be catalyzed by a weak acid.[2][8]

• Condensation: The newly formed, highly reactive silanol groups can then condense in two ways:

  • Surface Reaction: The silanol groups react with the hydroxyl (-OH) groups present on the substrate, forming strong, stable covalent siloxane bonds (Substrate-O-Si). This is the primary mechanism of attachment.[1][6]

  • Intermolecular Condensation: Silanols from adjacent silane molecules can react with each other to form a cross-linked polysiloxane network (Si-O-Si). This polymerization strengthens the hydrophobic layer.[2][9]

The result is a chemically grafted film where the hydrophobic propyl groups are oriented away from the surface, creating a low-energy interface that repels water.

Caption: Mechanism of surface modification via silanization.

Experimental Protocols

A reproducible and uniform hydrophobic surface is contingent on meticulous attention to detail, particularly in substrate preparation and reaction conditions.

PART A: Substrate Preparation (Critical Prerequisite)

The density of hydroxyl groups on the substrate surface directly impacts the efficacy of silanization. Therefore, the substrate must be scrupulously clean and appropriately activated to ensure a high population of reactive -OH sites.

Materials:

• Substrates (e.g., glass microscope slides, silicon wafers)

• Detergent (e.g., Alconox)

• Acetone (ACS grade or higher)

• Isopropanol or Ethanol (ACS grade or higher)

• Deionized (DI) water (18 MΩ·cm)

• Nitrogen or Argon gas source

• Ultrasonic bath

• Oven or Plasma Cleaner

Protocol:

• Initial Cleaning: Place substrates in a rack and sonicate in a 2% detergent solution for 15 minutes to remove gross organic and inorganic contaminants.

• Rinsing: Thoroughly rinse the substrates under running DI water, followed by three sequential 5-minute sonications in fresh DI water baths.

• Solvent Degreasing: Perform sequential 15-minute sonications in acetone and then isopropanol (or ethanol) to remove organic residues.[2]

• Drying: Dry the substrates under a stream of inert gas (nitrogen or argon).

• Surface Activation (Choose one method):

  • Recommended (Plasma Treatment): Place dried substrates in an oxygen or argon plasma cleaner for 5-10 minutes. This is a highly effective and reproducible method for both cleaning and hydroxylating the surface.[10]

  • Alternative (Acid/Base Bath - Use with extreme caution): Immerse substrates in "Piranha" solution (3:1 H₂SO₄:H₂O₂) or a base bath (e.g., 1M NaOH) for 30-60 minutes. Note: These solutions are extremely corrosive and hazardous. Ensure all institutional safety protocols are followed. Thoroughly rinse with DI water after treatment.[11]

• Final Step: Immediately after activation, use the substrates for silanization. Do not store them, as surfaces can quickly become re-contaminated from the atmosphere.

PART B: Silanization via Solution Deposition

This method is robust, accessible, and suitable for a wide range of applications.

Materials:

• Cleaned, activated substrates

• Propyltrimethoxysilane

• Anhydrous Ethanol or Isopropanol

• DI Water

• Glacial Acetic Acid

• Beakers and graduated cylinders

• Stir plate and stir bar

• Oven (explosion-proof recommended)[12]

Protocol:

• Prepare Silanization Solution:

  • In a clean glass beaker, prepare a 95:5 (v/v) solution of ethanol and DI water. For example, for 100 mL total volume, use 95 mL ethanol and 5 mL DI water.

  • Adjust the solution pH to between 4.5 and 5.5 using a few drops of glacial acetic acid. This acidic environment catalyzes the hydrolysis of the silane.[8][12]

  • With vigorous stirring, add propyltrimethoxysilane to a final concentration of 2% (v/v). For a 100 mL solution, add 2 mL of the silane.

  • Allow the solution to stir for 5-10 minutes to permit the silane to hydrolyze and form reactive silanols.[8]

• Substrate Immersion:

  • Completely immerse the cleaned, activated substrates into the silanization solution.

  • Agitate gently for 2-5 minutes.[8][12] Longer immersion times can lead to the formation of thicker, less uniform polymer layers.

• Rinsing:

  • Remove the substrates from the silanization solution.

  • Briefly dip them in a beaker of fresh, anhydrous ethanol to rinse away excess, unreacted silane.[2][8]

  • Repeat the rinse in a second beaker of fresh ethanol.

• Drying & Curing:

  • Dry the substrates with a stream of inert gas.

  • Cure the silane layer: This step is crucial for completing the condensation reaction and forming stable covalent bonds.[1]

    • Thermal Curing (Recommended): Place the substrates in an oven at 110-120°C for 30-60 minutes.[2][8]

    • Room Temperature Curing: Alternatively, leave the substrates in a desiccator or a low-humidity (<60%) environment for 24 hours.[12]

• Final Storage: Store the coated substrates in a clean, dry, and sealed container until use.

Workflow Visualization

Caption: End-to-end experimental workflow for surface hydrophobization.

Process Validation & Quality Control

Verifying the successful modification of the surface is a critical final step. The primary method for quantifying surface hydrophobicity is Water Contact Angle (WCA) goniometry.

A droplet of water on a hydrophilic surface (like clean glass) will spread out, resulting in a low contact angle. On a hydrophobic surface, the droplet will bead up, leading to a high contact angle. A surface is generally considered hydrophobic if the WCA is greater than 90°.[4] For highly repellent, or "superhydrophobic," surfaces, this angle must exceed 150°.[13][14]

Procedure:

• Use a contact angle goniometer to place a small droplet (2-5 µL) of DI water onto the coated surface.[2]

• Capture an image of the droplet profile at the solid-liquid-vapor interface.

• Software is used to measure the angle between the substrate surface and the tangent of the droplet.

• Perform measurements at multiple locations on each substrate to ensure uniformity.[2]

In addition to the static contact angle, contact angle hysteresis (the difference between the advancing and receding contact angles) provides insight into surface uniformity and droplet adhesion.[13][15] A low hysteresis is desirable for applications requiring self-cleaning properties.[13]

Surface Condition	Typical Static WCA	Expected Outcome
Uncleaned Glass/Silicon	20° - 50°	Variable, indicates contamination
Plasma-Activated Glass/Silicon	< 10°	Highly hydrophilic, ready for silanization
Propylsilane Coated Surface	95° - 110°	Hydrophobic, indicates successful coating

Note: Exact WCA values can vary based on substrate roughness, coating density, and measurement conditions.

Safety Precautions

Adherence to safety protocols is mandatory when performing this procedure.

• Reagents: Propyltrimethoxysilane is a flammable liquid and can cause skin and eye irritation. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat.[16]

• Solvents: Acetone and ethanol are highly flammable. Keep them away from ignition sources.

• Activation Solutions: If using acid or base baths for cleaning, be aware that they are extremely corrosive and reactive. Consult your institution's specific handling procedures for these hazardous materials.

• Curing: When using an oven for thermal curing, ensure it is designed for use with volatile compounds (i.e., explosion-proof) to prevent the ignition of residual solvent vapors.[12]

Always consult the Safety Data Sheet (SDS) for each chemical before use.[16][17][18]

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Contact Angle / Poor Hydrophobicity	1. Incomplete substrate cleaning/activation. 2. Inactive/old silane reagent. 3. Incorrect pH of silanization solution. 4. Insufficient curing time/temperature.	1. Repeat substrate preparation; use plasma activation if possible. 2. Use fresh silane from an unopened or properly stored container. 3. Verify pH is between 4.5 and 5.5. 4. Ensure full curing parameters are met (110°C for 30-60 min).
Uneven or Hazy Coating	1. Silane solution was too concentrated or aged. 2. Water content in solvent was too high, causing bulk polymerization. 3. Inadequate rinsing.	1. Prepare fresh silane solution immediately before use. 2. Use anhydrous solvents and control the water percentage carefully. 3. Ensure thorough rinsing with fresh solvent post-deposition.
Poor Reproducibility	1. Inconsistent substrate cleaning. 2. Atmospheric moisture variability. 3. Variation in immersion or curing times.	1. Standardize the cleaning protocol; plasma cleaning is most reproducible. 2. Perform the reaction in a controlled, low-humidity environment if possible. 3. Use timers to ensure consistent reaction and curing steps.

References

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• Self-Assembly Is Not the Only Reaction Possible between Alkyltrichlorosilanes and Surfaces: Monomolecular and Oligomeric Covalently Attached Layers of Dichloro- and Trichloroalkylsilanes on Silicon | Langmuir - ACS Publications - American Chemical Society. (2000, August 3). ACS Publications. Retrieved March 28, 2026, from [Link]

• Contact Angle Hysteresis Characterization of Textured Super-Hydrophobic Surfaces. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• APPLYING A SILANE COUPLING AGENT. (n.d.). Gelest. Retrieved March 28, 2026, from [Link]

• An Introduction to Superhydrophobicity, Oleophobicity, and Contact Angle. (n.d.). Nanoscience Instruments. Retrieved March 28, 2026, from [Link]

• Understanding Silane Functionalization - Surface Science and Technology. (n.d.). KSV NIMA. Retrieved March 28, 2026, from [Link]

• PROPYLTRIS(TRIMETHYLSILOXY)SILANE - Gelest, Inc. (2016, August 23). Gelest. Retrieved March 28, 2026, from [Link]

• Grafting of alkylchlorosilanes onto silica from solution for adhesion enhancement. (2012, April 2). ScienceDirect. Retrieved March 28, 2026, from [Link]

• Contact angle measurements on superhydrophobic surfaces in practice - Biolin Scientific. (2019, November 12). Biolin Scientific. Retrieved March 28, 2026, from [Link]

• How to utilize contact angles in surface characterization: Receding contact angle - Biolin Scientific. (2022, August 2). Biolin Scientific. Retrieved March 28, 2026, from [Link]

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• A Quick and Reproducible Silanization Method by Using Plasma Activation for Hydrophobicity‐Based Kinesin Single Molecule Fluorescence–Microscopy Assays - PMC. (n.d.). NCBI. Retrieved March 28, 2026, from [Link]

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Application Note: Synthesis and Surface Functionalization of Silicon-Based Nanocomposites Using Trimethyl(propyl)silane

Target Audience: Materials Scientists, Polymer Chemists, and Drug Delivery Formulation Researchers Document Type: Advanced Protocol & Mechanistic Guide

Mechanistic Overview: The Interfacial Challenge

The development of silicon-based nanocomposites—where silicon or silica nanoparticles (Si-NPs) are embedded into organic polymer matrices like polydimethylsiloxane (PDMS), epoxy, or polystyrene—is a critical frontier in advanced materials and drug delivery systems. However, a fundamental thermodynamic barrier exists: native silicon and silica nanoparticles are highly hydrophilic due to a dense layer of surface silanol (Si-OH) groups. When introduced into non-polar organic polymers, these nanoparticles tend to aggregate rapidly via hydrogen bonding, leading to severe phase separation and mechanical failure[1].

To bridge this interfacial gap, trimethyl(propyl)silane (TMPS) is employed as a highly efficient surface modifier. As a Senior Application Scientist, I select TMPS over shorter-chain silanes because of its dual-action structural chemistry. The reactive silane head undergoes a condensation reaction with the nanoparticle's surface silanols, while the propyl chain extends outward to provide steric hindrance. Simultaneously, the terminal trimethyl groups drastically lower the surface energy of the particle, rendering it highly hydrophobic and thermodynamically compatible with organic matrices[2][3].

Chemical mechanism of surface modification using trimethyl(propyl)silane via condensation.

Experimental Design & Causality

When designing this protocol, a wet modification process is strictly utilized over dry modification.

The Causality: Dry modification often results in uneven silane distribution on ultrafine nanoparticles (<5 μm). Wetting the nanoparticle surface under liquid phase conditions (e.g., in toluene) significantly reduces the surface binding energy. This allows the TMPS modifier to disperse evenly and interact fully with the Si-OH groups, preventing localized agglomeration and ensuring a uniform monolayer of hydrophobic functionalization[4][5].

Quantitative Data Summary

The success of the TMPS modification can be quantified by comparing the physical and mechanical properties of the resulting nanocomposites. The table below summarizes the expected empirical shifts following successful functionalization.

Parameter	Unmodified Si-NPs	TMPS-Modified Si-NPs	Analytical Method
Surface Energy (mN/m)	~60 - 70 (Hydrophilic)	~25 - 30 (Hydrophobic)	Contact Angle Goniometry
Particle Agglomeration Size	> 500 nm	< 50 nm	Dynamic Light Scattering (DLS)
Matrix Dispersion (PDMS)	Phase separation	Homogeneous integration	Scanning Electron Microscopy (SEM)
Tensile Strength (Epoxy Matrix)	Baseline (Reference)	+30% to +45% Increase	Universal Testing Machine
Surface Hydroxyl Density	High (Reactive)	Negligible (Capped)	FTIR Spectroscopy (3200-3600 cm⁻¹)

Step-by-Step Protocol: Synthesis and Integration

This protocol outlines the wet modification of pre-synthesized silicon/silica nanoparticles and their subsequent integration into an organic matrix.

Step-by-step experimental workflow for synthesizing TMPS-modified silicon nanocomposites.

Phase 1: Nanoparticle Activation and Dispersion

• Suspension: Suspend 30 g of pristine silicon or silica nanoparticles in 167 mL of anhydrous toluene in a round-bottom flask.

• Catalytic Activation: If the nanoparticles lack sufficient surface hydroxyls, pre-treat them with a mild base catalyst (e.g., 0.34 g/L DBU in THF) for 10 minutes prior to toluene suspension to maximize Si-OH density[1].

• Thermal Equilibration: Equip the flask with a reflux condenser and heat the suspension to 110 °C under continuous magnetic stirring (600 rpm).

Phase 2: Wet Surface Modification

• Silane Addition: Once the suspension reaches 110 °C, slowly add 0.023 mol of trimethyl(propyl)silane dropwise to the mixture.

• Condensation Reaction: Maintain the reaction at 110 °C under vigorous stirring for 24 hours.

  • Causality: The extended reaction time and elevated temperature are required to drive the endothermic condensation reaction between the silane and the surface silanols, releasing water/alcohol as a byproduct and forging covalent Si-O-Si bonds[1].

Phase 3: Purification (Critical Checkpoint)

• Separation: Remove the flask from heat and allow it to cool to room temperature. Separate the modified silica by centrifugation at 8,000 rpm for 15 minutes.

• Rigorous Washing: Resuspend the pellet in 100 mL of fresh anhydrous toluene, vortex for 5 minutes, and centrifuge again. Repeat this washing operation exactly three times.

  • Causality: This is the most common failure point in nanocomposite synthesis. Any unreacted TMPS left in the mixture will act as a plasticizer in the final polymer matrix, drastically reducing the glass transition temperature ( Tg​ ) and degrading the mechanical integrity of the nanocomposite[1].

Phase 4: Self-Validating Quality Control

• Biphasic Dispersion Test: Before proceeding to matrix integration, perform a self-validating dispersion assay. Add a 10 mg aliquot of the dried, modified nanoparticles to a glass vial containing 5 mL of deionized water and 5 mL of toluene. Shake vigorously and let settle.

  • Validation: Unmodified particles will partition into the lower aqueous phase. Successfully TMPS-modified particles will partition entirely into the upper organic (toluene) phase. Do not proceed to step 9 if particles remain in the aqueous phase.

Phase 5: Matrix Integration

• Blending: Disperse the validated, hydrophobic Si-NPs into the target liquid polymer precursor (e.g., PDMS base or Epoxy resin) using a high-shear mixer or probe sonicator for 15 minutes in an ice bath.

• Curing: Add the appropriate curing agent/hardener, degas the mixture in a vacuum desiccator to remove trapped air bubbles, and cure according to the polymer matrix's standard thermal profile.

References

• Title: Dual-Silane Premodified Silica Nanoparticles Synthesis and Interplay between Chemical, Mechanical, and Curing Properties of Silica–Rubber Nanocomposites: Application to Tire Tread Compounds Source: ACS Omega URL: [Link]

• Title: Nanoparticle Epoxy Resin Composite and Silicone-Containing Epoxy Resin for Coatings Source: Semantic Scholar URL: [Link]

• Title: The surface modification effect of silica powder will determine its quality Source: Quartz Grinding URL: [Link]

• Title: Surface Modification Method of Silicone Powder Source: Silibase Silicone URL: [Link]

• Title: Photorheologic Silicone Composites with Adaptive Properties by Utilizing Light-Degradable Organosilica Nanoparticles as Fillers Source: D-NB.info / ResearchGate URL: [Link]

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• 5. Surface Modification Method of Silicone Powder（2） - Knowledge [silibasesilicone.com]

plasma-enhanced CVD of trimethyl(propyl)silane for thin dielectric films

Application Note & Protocol

Title: Low-Temperature Deposition of High-Quality Thin Dielectric Films using Trimethyl(propyl)silane via Plasma-Enhanced Chemical Vapor Deposition (PECVD)

Introduction and Scientific Context

The relentless miniaturization of microelectronic devices necessitates the development of advanced dielectric materials for applications such as interlayer dielectrics (ILDs), capacitor dielectrics, and encapsulation layers.[1] Plasma-Enhanced Chemical Vapor Deposition (PECVD) has emerged as a cornerstone technology for this purpose, primarily because it allows for the deposition of high-quality thin films at significantly lower temperatures (typically <400°C) compared to conventional thermal CVD processes.[2] This low-temperature budget is critical for preventing damage to temperature-sensitive components already present on the substrate.[3]

The choice of precursor is paramount in defining the final properties of the deposited film. While traditional precursors like silane (SiH₄) and tetraethylorthosilicate (TEOS) are widely used for depositing silicon dioxide (SiO₂) and related films, there is a growing demand for materials with tailored properties, particularly low dielectric constants (low-k) to reduce signal delay and power consumption in integrated circuits.[1][4] This has driven research into organosilicon precursors, which contain both silicon and carbon in a single molecule.

This application note details the use of trimethyl(propyl)silane (TMPS) as a versatile precursor for the PECVD of carbon-doped silicon oxide (SiCOH), often referred to as organosilicate glass (OSG), thin films. The incorporation of carbon from the precursor's alkyl groups (methyl and propyl) into the silica network introduces nanoporosity and reduces the film's overall polarizability, thereby lowering its dielectric constant.[5][6] The presence of the propyl group, in addition to the methyl groups, offers a unique handle to control the carbon content and structural characteristics of the film compared to smaller precursors like trimethylsilane.[7] We will explore the underlying plasma chemistry, the influence of key deposition parameters on film properties, and provide a detailed protocol for a typical deposition and characterization workflow.

The Precursor: Trimethyl(propyl)silane (TMPS)

Chemical Rationale: Trimethyl(propyl)silane ((CH₃)₃SiCH₂CH₂CH₃) is a liquid organosilane precursor. Its molecular structure is key to its function in PECVD.

• Si-C Bonds: The inherent silicon-carbon bonds are relatively stable and can be preserved during plasma fragmentation, leading to the incorporation of carbon into the final film matrix.[1]

• Alkyl Groups: The methyl (-CH₃) and propyl (-C₃H₇) groups are the sources of carbon. Upon plasma-induced dissociation, these groups can either be incorporated into the film, creating a SiCOH network, or be eliminated as volatile byproducts. The ratio of incorporation to elimination is heavily dependent on the plasma conditions.

• Vapor Pressure: As a liquid precursor, TMPS requires a vaporizer or a bubbler system for controlled delivery into the PECVD chamber. Its vapor pressure characteristics determine the required temperature and carrier gas flow rate for stable and repeatable deposition.

Below is a diagram illustrating the potential fragmentation pathways of the TMPS molecule within a plasma environment.

Caption: Plasma fragmentation of Trimethyl(propyl)silane (TMPS).

The PECVD Process: Controlling Film Properties

The properties of the deposited SiCOH film are not determined by the precursor alone but are a complex function of various plasma parameters.[8] Understanding the causal relationship between these parameters and the film's characteristics is crucial for process optimization. The process generally involves co-flowing TMPS with an oxidizing agent (like O₂ or N₂O) and an inert carrier gas (like Ar or He).[9]

Key Deposition Parameters and Their Influence

Parameter	Mechanism of Influence	Expected Impact on Film Properties
RF Power	Increases electron energy and density, leading to more extensive fragmentation of precursor molecules and higher ion bombardment energy.[10]	Higher Power: Increases cross-linking and film density. Can cause depletion of organic groups (-CH₃, -C₃H₇), leading to a higher dielectric constant (more SiO₂-like). Improves hardness but may increase stress.[11][12]
Chamber Pressure	Affects the mean free path of particles. Higher pressure leads to more gas-phase collisions and less energetic ion bombardment.	Higher Pressure: May favor polymerization reactions, potentially increasing carbon content and deposition rate. Can lead to less dense, more porous films with a lower dielectric constant, but potentially poorer mechanical properties.[8]
Gas Flow Rates (TMPS:Oxidizer Ratio)	Determines the relative concentration of silicon/carbon-containing species versus oxygen-containing reactive species in the plasma.	Higher Oxidizer Ratio: Produces a more inorganic, SiO₂-like film. This increases the dielectric constant and density but reduces the refractive index. Leads to lower carbon content.[13]
Substrate Temperature	Provides thermal energy to surface species, enhancing surface mobility, promoting chemical reactions, and driving off weakly bonded groups.	Higher Temperature: Increases film density and cross-linking. Facilitates the desorption of volatile byproducts, leading to purer films with lower hydrogen content. Can improve mechanical stability.[4]
Carrier Gas (e.g., Ar, He)	Influences plasma stability and density. Argon, being heavier, can cause more sputtering and physical bombardment, while Helium can be more effective at Penning ionization.	Argon: Can lead to denser films due to ion bombardment.[14] Helium: May result in more uniform plasma and potentially less film damage.

Experimental Protocol: Deposition of a TMPS-based SiCOH Film

This protocol outlines a general procedure for depositing a SiCOH thin film on a silicon wafer using a capacitively coupled parallel-plate PECVD system.

4.1. Materials and Equipment

• Substrates: Prime-grade Silicon <100> wafers.

• Precursor: Trimethyl(propyl)silane (TMPS), 98% or higher purity.

• Process Gases: Oxygen (O₂), Argon (Ar) - Ultra-high purity (99.999%).

• PECVD System: Capacitively coupled plasma reactor with RF power supply (13.56 MHz), heated substrate holder, and mass flow controllers (MFCs).

• Precursor Delivery: Heated bubbler or vaporizer system for TMPS.

4.2. Step-by-Step Deposition Workflow

• Substrate Preparation:

  • Perform a standard RCA clean or a piranha etch on the silicon wafers to remove organic and metallic contaminants.

  • Rinse thoroughly with deionized (DI) water and dry with high-purity nitrogen gas.

  • Load the cleaned, dry wafer onto the substrate holder in the PECVD chamber immediately.

• System Pump-Down and Leak Check:

  • Close the chamber and pump down to a base pressure of <10 mTorr to ensure a clean deposition environment.

  • Perform a leak rate check to confirm the integrity of the system seals.

• Process Parameter Setup:

  • Set the substrate temperature to the desired value (e.g., 200°C) and allow it to stabilize.

  • Set the TMPS bubbler temperature (e.g., 40°C) to achieve adequate vapor pressure. Keep the gas lines to the chamber heated to prevent condensation.

  • Program the desired gas flows, pressure, and RF power into the system recipe. A starting point could be:

    • Ar (Carrier for TMPS): 20 sccm

    • O₂ (Oxidizer): 40 sccm

    • Chamber Pressure: 300 mTorr

    • RF Power: 50 W

• Gas Stabilization and Plasma Ignition:

  • Flow all process gases (Ar, O₂) into the chamber for 2-5 minutes to stabilize the pressure and flow rates.

  • Ignite the plasma by applying the set RF power. A characteristic glow should be visible.

• Deposition:

  • Open the valve to introduce the TMPS vapor (carried by Ar) into the chamber to begin film deposition.

  • Maintain the plasma for the calculated time required to achieve the target film thickness (e.g., 5 minutes for ~200 nm, depending on the pre-calibrated deposition rate).

• Post-Deposition and System Purge:

  • Simultaneously shut off the RF power and the TMPS precursor flow.

  • Continue flowing Ar and O₂ for a few minutes to purge any remaining reactive species from the chamber.

  • Shut off all gas flows and pump the chamber back down to base pressure.

  • Vent the chamber with nitrogen and carefully remove the coated wafer.

Caption: Experimental workflow for PECVD of TMPS-based films.

Film Characterization: A Self-Validating Protocol

To ensure the deposited film meets the desired specifications, a suite of characterization techniques should be employed. This step is critical for process validation and quality control.

• Thickness and Refractive Index:

  • Technique: Spectroscopic Ellipsometry.

  • Purpose: A fast, non-destructive measurement of film thickness and refractive index (at a specific wavelength, e.g., 633 nm). The refractive index provides insight into the film's density; a lower value compared to SiO₂ (~1.46) typically indicates carbon incorporation and/or lower density.[15]

• Chemical Bonding and Composition:

  • Technique: Fourier-Transform Infrared Spectroscopy (FTIR).

  • Purpose: To identify the chemical bonds present in the film. Key peaks to monitor include:

    • Si-O-Si stretching (~1050 cm⁻¹): The primary backbone of the film.

    • Si-CH₃ bending (~1270 cm⁻¹): Confirms the incorporation of methyl groups.[13]

    • C-Hₓ stretching (~2900-3000 cm⁻¹): Indicates the presence of organic content.

    • Si-H stretching (~2250 cm⁻¹): Can indicate incomplete reaction.

    • O-H (silanol) groups (~3400-3600 cm⁻¹): Indicates moisture absorption, which is undesirable as it increases the dielectric constant.[7]

• Dielectric Properties:

  • Technique: Capacitance-Voltage (C-V) Measurement on a Metal-Insulator-Semiconductor (MIS) structure.

  • Procedure: Deposit circular metal dots (e.g., Aluminum) on top of the dielectric film to form capacitors.

  • Purpose: To extract the dielectric constant (k-value) from the accumulation capacitance. This is the most direct measure of the film's performance as a dielectric.[15] It also provides information on leakage current and breakdown voltage.

• Mechanical Properties:

  • Technique: Nanoindentation.

  • Purpose: To measure the hardness and elastic modulus of the film. These are critical parameters for ensuring the film can withstand subsequent processing steps in device fabrication.[5]

Conclusion

Trimethyl(propyl)silane serves as an effective precursor for the low-temperature deposition of SiCOH dielectric thin films via PECVD. By carefully controlling key plasma parameters such as RF power, pressure, and gas flow ratios, it is possible to tune the film's properties, including its carbon content, density, and, most importantly, its dielectric constant. The provided protocol offers a robust starting point for researchers. Comprehensive characterization is essential to validate the deposition process and correlate process parameters with the final material properties, enabling the development of tailored dielectric films for next-generation electronic and drug development applications where precise material properties are required.

References

• Albertin, K.F., & Pereyra, I. (2005). Study of PECVD SiOxNy films dielectric properties with different nitrogen concentration utilizing MOS capacitors. Microelectronic Engineering, 77(2), 144-149. [Link]

• IEEE. (2024). Characterization of Structural and Dielectric Properties of Silicon Nitride Thin Films Deposited by PECVD. IEEE Xplore. [Link]

• Ermakova, E., et al. (2022). Chemical Structure, Optical and Dielectric Properties of PECVD SiCN Films Obtained from Novel Precursor. Coatings, 12(11), 1767. [Link]

• da Silva, E. A., et al. (2016). Electrical characteristics of PECVD silicon oxide deposited with low TEOS contents at low temperatures. ResearchGate. [Link]

• Ermakova, E., et al. (2022). Chemical Structure, Optical and Dielectric Properties of PECVD SiCN Films Obtained from Novel Precursor. Sciact. [Link]

• Chen, Z., et al. (2022). The Evolution of Organosilicon Precursors for Low-k Interlayer Dielectric Fabrication Driven by Integration Challenges. Polymers, 14(19), 4059. [Link]

• MKS Instruments. (2026). What Gases Are Used In Pecvd? Master The Chemistry For Superior Thin Films. MKS. [Link]

• Kim, Y. H., et al. (2004). Nanocomposite low-k SiCOH films by direct PECVD using vinyltrimethylsilane. Journal of The Electrochemical Society, 151(9), F204. [Link]

• Grill, A., & Patel, V. (2001). Plasma-enhanced chemical vapor deposition of low-k dielectric films using methylsilane, dimethylsilane, and trimethylsilane precursors. Journal of Applied Physics, 89(9), 5288-5294. [Link]

• Medina-Mona, A., et al. (2016). Influence of SiH4 and pressure on PECVD preparation of silicon films with subwavelength structures. AIP Advances, 6(12), 125050. [Link]

• Kim, K., et al. (2021). Characterization of Flexible Low- k Dielectric SiCOH Films Prepared by Plasma-Enhanced Chemical Vapor Deposition of Tetrakis(trimethylsilyloxy)Silane Precursor. Journal of Nanoscience and Nanotechnology, 21(4), 2139-2147. [Link]

• Park, J., et al. (2021). Ultralow dielectric constant SiCOH films by plasma enhanced chemical vapor deposition of decamethylcyclopentasiloxane and tetrakis(trimethylsilyloxy)silane precursors. INIS. [Link]

• Mozetic, M., et al. (2021). Distribution of the Deposition Rates in an Industrial-Size PECVD Reactor Using HMDSO Precursor. Coatings, 11(10), 1205. [Link]

• Wikipedia. (2024). Plasma-enhanced chemical vapor deposition. Wikipedia. [Link]

• CEITEC. Plasma enhanced chemical vapor deposition. CEITEC Nano. [Link]

• Lee, J., et al. (2020). Low-k SiCOH Films Deposited With a Single Precursor 1,1,1,3,5,7,7,7 Octamethyl-3,5-Bis(trimethylsiloxy) Tetrasiloxane by Plasma Enhanced Chemical Vapor Deposition. Journal of Nanoscience and Nanotechnology, 20(4), 2301-2307. [Link]

• To, B. H. (2005). Plasma-enhanced chemical vapor deposition of low dielectric constant materials. ProQuest. [Link]

• Lee, H., et al. (2018). Characteristics of Plasma Polymerized Low-dielectric Constant SiCOH Films Deposited with Tetrakis(trimethylsilyloxy)silane and Cyclohexane Precursors. ResearchGate. [Link]

• Gelest. Thin Films for Dielectric, Mechanical, and Optical Properties. Gelest Technical Library. [Link]

• PhotonExport. Plasma Enhanced Chemical Vapor Deposition (PECVD). PhotonExport. [Link]

• Wang, Y., et al. (2023). Sustainable Dielectric Films with Ultralow Permittivity from Soluble Fluorinated Polyimide. Polymers, 15(7), 1729. [Link]

• East, A. J. (1995). Polymer Films with Enhanced Dielectric Properties. Defense Technical Information Center. [Link]

• Kenosistec. Plasma-Enhanced Chemical Vapor Deposition. Kenosistec. [Link]

• Pryce Lewis, H. G., et al. (2000). Pulsed-PECVD Films from Hexamethylcyclotrisiloxane for Use as Insulating Biomaterials. MIT Libraries. [Link]

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Advanced Applications of Trimethyl(propyl)silane in Microelectronics: From CVD Precursors to Fluorine-Free Omniphobic Coatings

Target Audience: Materials Scientists, Semiconductor Process Engineers, and Biomedical Microdevice (Lab-on-a-Chip) Developers.

Executive Summary

Trimethyl(propyl)silane (TMPSi), an asymmetric alkylsilane, has emerged as a highly versatile precursor and surface modifier in advanced microelectronics. Historically overshadowed by symmetric silanes like hexamethyldisilane (HMDS) or heavily fluorinated compounds, TMPSi offers unique steric and thermodynamic properties [2]. This application note details two critical workflows: the chemical vapor deposition (CVD) of tunable silicon-carbon (SiC) films, and the fabrication of fluorine-free omniphobic coatings. For professionals in drug development and microfluidics, these TMPSi-based coatings provide biocompatible, anti-fouling surfaces essential for high-throughput screening and lab-on-a-chip (LoC) devices.

Mechanistic Insights: The Causality of Precursor Selection

Fluorine-Free Omniphobicity

In semiconductor packaging and microfluidic drug-delivery systems, surfaces must repel both water and low-surface-tension organic solvents (omniphobicity) to prevent stiction and bio-fouling. Traditionally, this is achieved using long-chain perfluorocarbons (PFCs). However, due to severe environmental and health concerns regarding PFAS (per- and polyfluoroalkyl substances), the industry is shifting toward fluorine-free alternatives [1].

TMPSi lowers the surface free energy to approximately 48 mN/m. While this is higher than the surface energy of PFCs (~10 mN/m), omniphobicity can still be achieved by coupling TMPSi with highly engineered doubly re-entrant microstructures (e.g., nanohoodoos) [1]. The propyl chain provides necessary steric bulk to densely pack the self-assembled monolayer (SAM), while the absence of fluorine ensures excellent biocompatibility for downstream biological assays.

Asymmetric Cleavage in Chemical Vapor Deposition (CVD)

In the deposition of SiC or silicon-carbon-nitride (SiCN) dielectric films, the carbon-to-silicon (C/Si) ratio dictates the film's dielectric constant ( k -value) and mechanical hardness. TMPSi ( C6​H16​Si ) features three methyl groups and one propyl group. During plasma-enhanced CVD (PECVD), the propyl group undergoes β -hydride elimination at lower activation energies compared to the methyl groups [2]. This differential cleavage allows process engineers to precisely tune the carbon incorporation rate by modulating the plasma power, a level of control unachievable with symmetric precursors.

Quantitative Data Synthesis

To justify the selection of TMPSi in experimental workflows, the following table compares its physicochemical performance against industry-standard precursors.

Precursor / Modifier	Primary Application	Surface Energy ( γ )	Fluorine Content	Key Advantage
Trimethyl(propyl)silane (TMPSi)	Omniphobic SAMs, CVD Precursor	~48 mN/m	0% (Fluorine-Free)	Eco-friendly, tunable C/Si ratio, biocompatible.
Perfluorodecyltrichlorosilane (FDTS)	Superhydrophobic SAMs	~10 mN/m	High	Extreme low surface energy; faces PFAS regulatory bans.
Hexamethyldisilane (HMDS)	Traditional CVD SiC Precursor	N/A (Bulk)	0%	High silicon content; lacks asymmetric tuning capabilities.

Experimental Protocols

Protocol A: Fabrication of Fluorine-Free Omniphobic Coatings

Objective: To create a self-validating, highly repellent surface for microfluidic drug screening devices without using PFCs.

Step 1: Substrate Structuring (Re-entrant Geometry)

• Begin with a standard p-type Silicon (100) wafer.

• Utilize Deep Reactive Ion Etching (DRIE) using a Bosch process to etch micro-pillars (diameter: 2 μ m, pitch: 10 μ m).

• Apply an isotropic XeF2​ vapor etch for 15 seconds to undercut the pillars, creating the necessary doubly re-entrant "nanohoodoo" structures.

Step 2: Surface Activation

• Clean the structured wafer in a Piranha solution ( H2​SO4​:H2​O2​ , 3:1 v/v) for 10 minutes to generate surface hydroxyl (-OH) groups. (Caution: Highly reactive).

• Rinse thoroughly with DI water and dry under a stream of high-purity N2​ .

Step 3: TMPSi Vapor Phase Silanization

• Place the activated wafer into a vacuum desiccator alongside a glass vial containing 100 μ L of TMPSi (CAS: 13154-24-0).

• Evacuate the chamber to 10 mTorr and seal.

• Bake the chamber at 80°C for 4 hours. The thermal energy drives the condensation reaction between the silane and surface hydroxyls, forming a dense, covalently bound monolayer.

Step 4: Quality Control (Self-Validation)

• Perform Contact Angle (CA) goniometry using ethylene glycol (surface tension ~48 mN/m).

• Validation Criteria: A successful Cassie-Baxter state will yield a static CA >150∘ and a roll-off angle <15∘ [1]. If the droplet pins (Wenzel state), the undercut geometry in Step 1 was insufficient.

Caption: Workflow for TMPSi-mediated fluorine-free omniphobic surface modification.

Protocol B: PECVD of Silicon Carbide (SiC) Films

Objective: Deposition of a low-k SiC dielectric capping layer for microelectronic interconnects.

Step 1: Chamber Preparation

• Load the Si wafer into a parallel-plate PECVD reactor.

• Pump down the base pressure to <10−6 Torr.

• Heat the substrate chuck to 350°C to ensure adequate adatom mobility during deposition.

Step 2: Precursor Delivery

• Heat the TMPSi precursor bubbler to 45°C to achieve sufficient vapor pressure [3].

• Use Argon (Ar) as a carrier gas at a flow rate of 50 sccm to transport TMPSi vapor into the reaction chamber.

• Introduce Helium (He) at 200 sccm as a diluent gas to stabilize the plasma.

Step 3: Plasma Ignition and Deposition

• Strike an RF plasma (13.56 MHz) at a power of 150 W.

• Mechanistic Note: At 150 W, the propyl group of TMPSi undergoes preferential β -scission, enriching the plasma with Si−CH3​ radicals while volatile hydrocarbon byproducts are pumped away[2].

• Maintain deposition for 10 minutes to achieve a target film thickness of ~50 nm.

Step 4: Quality Control (Self-Validation)

• Analyze the film via X-ray Photoelectron Spectroscopy (XPS).

• Validation Criteria: The C 1s and Si 2p spectra should indicate a C/Si atomic ratio of approximately 1.2 to 1.5. If the ratio is too high, increase the RF power to further dissociate the methyl groups.

Caption: Reaction pathway of TMPSi during Chemical Vapor Deposition (CVD).

References

• Recent Progress on Fluorine-Free Smooth and Textured Surfaces Exhibiting (Super)omniphobicity and Their Future Prospects. ACS Nano, American Chemical Society. [Link]

• Low-energy oxygen ion beam induced chemical vapor deposition using methylsilane or dimethylsilane for the formation of silicon dioxide films. Thin Solid Films / ORCID Profile of Takae Takeuchi.[Link]

• Use of recurrence relations for approximating properties of any homologs of organic compounds. ResearchGate. [Link]

Application Note: Step-by-Step Synthesis of Trimethyl(propyl)silane via Grignard Alkylation

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Protocol & Methodological Guide

Introduction & Mechanistic Insights

The formation of silicon-carbon bonds is a foundational technique in organometallic and synthetic organic chemistry[1]. Alkyltrimethylsilanes, such as trimethyl(propyl)silane, are frequently utilized as lipophilic modifiers, inert spacer units in drug design, and volatile internal standards in NMR spectroscopy.

The synthesis of trimethyl(propyl)silane is achieved through the nucleophilic substitution of chlorotrimethylsilane (TMSCl) by propylmagnesium bromide (a Grignard reagent)[2]. This reaction proceeds via an -like mechanism at the silicon center. Because silicon is larger and more electropositive than carbon, it readily accommodates nucleophilic attack, passing through a pentacoordinate transition state before the chloride leaving group is expelled.

Causality in Experimental Design

• Solvent Selection: Diethyl ether ( ) is chosen over Tetrahydrofuran (THF) for this specific protocol. While THF strongly coordinates magnesium and accelerates many Grignard reactions, the boiling point of the target product (88.2 °C)[3] is too close to that of THF (66 °C), making downstream purification by distillation difficult. Diethyl ether (bp 34.6 °C) provides a wide temperature differential for easy fractional distillation.

• Stoichiometric Excess: A 1.1 molar equivalent of the Grignard reagent is used relative to TMSCl. This ensures the complete consumption of the highly volatile and corrosive TMSCl. Unreacted Grignard reagent is easily destroyed during the aqueous quench, converting to propane gas and water-soluble magnesium salts.

• Thermal Control: The formation of the Si-C bond is highly exothermic. Dropwise addition of the electrophile at 0 °C prevents solvent boil-off and suppresses Wurtz-type coupling side reactions.

Experimental Workflow Visualization

Experimental workflow for the synthesis of trimethyl(propyl)silane.

Quantitative Data & Reagent Specifications

Table 1: Reaction Components and Stoichiometry

Reagent	Role	MW ( g/mol )	Equivalents	Amount	Density (g/mL)
Chlorotrimethylsilane (TMSCl)	Electrophile	108.64	1.00	21.7 g (0.20 mol)	0.856
Propylmagnesium bromide (2.0 M in )	Nucleophile	147.30	1.10	110 mL (0.22 mol)	N/A
Diethyl ether (Anhydrous)	Solvent	74.12	-	50 mL	0.713
Saturated aq.	Quenching Agent	-	-	50 mL	-

Table 2: Product Specifications

Product	Structure	MW ( g/mol )	Expected Yield	Boiling Point
Trimethyl(propyl)silane		116.28	80-90%	88.2 °C (760 mmHg)[3]

Step-by-Step Methodological Protocol

This protocol is designed as a self-validating system. In-process checks are embedded to ensure the reaction is proceeding as intended before moving to the next phase.

Phase 1: Apparatus Setup & Inertion

• Assemble a 500 mL three-necked round-bottom flask equipped with a Teflon-coated magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser topped with an argon or nitrogen inlet[4].

• Flame-dry the entire apparatus under a continuous flow of inert gas to remove trace moisture. Causality: Grignard reagents and chlorosilanes are highly sensitive to water, which competitively destroys the reagents via protonolysis and hydrolysis, respectively[5].

• Allow the system to cool to room temperature under positive inert gas pressure.

Phase 2: Reagent Loading & Addition

• Transfer 110 mL of 2.0 M propylmagnesium bromide in diethyl ether (0.22 mol) into the reaction flask via a dry syringe or cannula[4].

• Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0 °C.

• In a separate dry flask, dilute 21.7 g (0.20 mol) of TMSCl in 50 mL of anhydrous diethyl ether. Transfer this solution to the addition funnel.

• Begin dropwise addition of the TMSCl solution into the vigorously stirring Grignard reagent over a period of 45 minutes.

  • In-Process Check: The reaction mixture should become cloudy, and a fine white precipitate (magnesium bromide chloride, MgBrCl) will begin to form, validating that the substitution is actively occurring.

Phase 3: Reaction Maturation

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature (approx. 20 °C).

• Replace the inert gas inlet with a mild heating mantle and gently reflux the mixture (approx. 35-40 °C) for 2 to 4 hours.

  • In-Process Check: The accumulation of a thick, chalky white precipitate at the bottom of the flask confirms the near-complete consumption of the starting materials.

Phase 4: Quenching & Workup

• Cool the reaction flask back to 0 °C using an ice-water bath.

• Cautiously and slowly add 50 mL of saturated aqueous solution dropwise via the addition funnel[6].

  • Causality: Using saturated instead of pure water provides a mildly acidic buffer that protonates unreacted Grignard reagent without cleaving the newly formed Si-C bond. Crucially, it prevents the formation of intractable, gelatinous magnesium hydroxide emulsions, ensuring clean phase separation[6].

  • In-Process Check: Effervescence (release of propane gas) will occur. Stop addition if bubbling becomes too vigorous.

• Transfer the biphasic mixture to a 500 mL separatory funnel. Drain the lower aqueous layer and extract it with two 50 mL portions of diethyl ether[4].

• Combine all organic layers, wash with 50 mL of brine, and dry over anhydrous for 15 minutes. Filter the drying agent to yield a clear organic solution.

Phase 5: Isolation & Purification

• Transfer the dried organic filtrate to a distillation apparatus equipped with a Vigreux column.

• Slowly heat the mixture to distill off the diethyl ether solvent (bp 34.6 °C).

• Once the solvent is removed, increase the heat and collect the main product fraction boiling at 88-90 °C[7].

  • In-Process Check: A stable temperature plateau at ~88.2 °C at the distillation head validates the high purity of the isolated trimethyl(propyl)silane[3].

Mechanistic Logic Visualization

Nucleophilic substitution (SN2@Si) mechanism for trimethyl(propyl)silane.

Troubleshooting & Quality Control

• Low Yield / High Silanol Content: If the product contains hexamethyldisiloxane (HMDSO) or trimethylsilanol, moisture was introduced during the setup. Ensure all glassware is strictly flame-dried and TMSCl is freshly distilled before use.

• Emulsion Formation During Quench: If the phases do not separate cleanly during the quench, the magnesium salts have precipitated as hydroxides. Add a small volume of 1M HCl to dissolve the salts and break the emulsion, taking care not to overly acidify the mixture.

• Product Loss During Evaporation: Trimethyl(propyl)silane is highly volatile. Do not use a rotary evaporator under high vacuum to remove the ether solvent, as the product will easily co-evaporate. Always use fractional distillation at atmospheric pressure.

References

• Chemistry 360 Organic Chemistry II - The Grignard Reagent. LibreTexts. Available at: [Link]

• Organic Syntheses Procedure: Allylmagnesium bromide and 6-Chloro-1-hexene. Organic Syntheses. Available at:[Link]

• Grignard Reagents and Silanes. Gelest, Inc. Available at: [Link]

• Iridium-Catalyzed Reductive Coupling of Grignard Reagents and Tertiary Amides. Organic Syntheses. Available at:[Link]

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• 2. batch.libretexts.org [batch.libretexts.org]
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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rroij.com [rroij.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Full text of "DTIC AD0414391: ORGANIC SILICON COMPOUNDS (KREMNIYORGANICHESKIYE SOEDINENIYA)," [archive.org]

Technical Notes & Optimization

preventing oxidation and hydrolysis of trimethyl(propyl)silane in the lab

An in-depth technical guide to the hydrolysis and condensation mechanism of trimethoxy(propyl)silane is available, which details the reaction pathways and influencing factors.[1] This guide can serve as a foundational resource for professionals using silane chemistry.[1]

Technical Support Center: Trimethyl(propyl)silane Handling & Stability

Welcome to the technical support center for trimethyl(propyl)silane. This guide is designed for researchers, scientists, and drug development professionals who utilize this organosilicon compound in their work. Here, we address the critical aspects of preventing its unintended oxidation and hydrolysis, which can compromise experimental integrity. Our approach is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in the laboratory.

Part 1: Foundational Principles - Why is Trimethyl(propyl)silane Sensitive?

While tetraalkylsilanes like trimethyl(propyl)silane are known for their general stability due to the strong and relatively non-polar silicon-carbon bond, their integrity in high-purity applications can be compromised by atmospheric contaminants.[2] Degradation, though often slow, proceeds via two primary pathways: hydrolysis and oxidation.

A. The Hydrolysis Pathway: The Threat of Water

Hydrolysis is the reaction of the silane with water. For trimethyl(propyl)silane, this is not as rapid as with chloro- or alkoxysilanes, but it remains a significant concern for long-term storage and in reactions requiring absolute anhydrous conditions. The reaction is catalyzed by acidic or basic conditions and can lead to the formation of silanols, which can then self-condense to form disiloxanes.

• Mechanism: The presence of moisture allows for the nucleophilic attack of water on the silicon center.[3] This process breaks a silicon-carbon bond, leading to the formation of a silanol (R₃Si-OH) and the corresponding alkane (propane). The newly formed silanol is reactive and can condense with another silane molecule or itself.

• Consequence: The formation of these byproducts alters the reagent's purity and can introduce reactive species into your experiment, leading to inconsistent results or complete reaction failure.

B. The Oxidation Pathway: The Threat of Oxygen

Oxidation involves the reaction of the silane with oxygen. This process can be initiated by heat, light, or the presence of radical initiators.[4][5]

• Mechanism: The Si-C bond can be cleaved by oxidative processes. While robust, it is susceptible to attack by reactive oxygen species. This can lead to the insertion of oxygen to form silanols or other oxidized species. The presence of oxygen has been shown to significantly lower the decomposition temperature of related polysiloxane compounds.[6]

• Consequence: Oxidative degradation introduces impurities that can interfere with sensitive catalytic systems or alter the stoichiometry of a reaction.

Visualizing the Degradation Pathways

The following diagram illustrates the two primary routes of trimethyl(propyl)silane degradation that must be controlled in a laboratory setting.

Caption: Primary degradation pathways for trimethyl(propyl)silane.

Part 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter, providing direct causes and actionable solutions.

Question 1: I suspect my stock of trimethyl(propyl)silane has degraded. What are the signs?

• Answer: Visual inspection may not be sufficient. The most reliable method is analytical. Run a Gas Chromatography-Mass Spectrometry (GC-MS) analysis to check for the presence of lower boiling point impurities (like propane) or higher molecular weight species such as disiloxanes. A Proton NMR (¹H NMR) may also show new peaks corresponding to silanol (Si-OH) protons or other byproducts. For reactions that are exquisitely sensitive, a sudden drop in yield or the appearance of unexpected side products is a strong indicator of reagent degradation.

Question 2: My reaction is not proceeding as expected, and I suspect solvent contamination. How can I be sure my solvents are dry and oxygen-free?

• Answer: Commercially available anhydrous solvents are packaged under an inert atmosphere, often in bottles with a Sure/Seal™ cap, which allows for transfer via syringe without introducing air.[7][8] However, once opened, their integrity can be compromised.

  • For Water Contamination: A simple test is to add a small amount of your solvent to sodium metal. Vigorous bubbling indicates the presence of water. For a more quantitative measure, a Karl Fischer titration is the standard method.

  • For Oxygen Contamination: Specialized oxygen sensors can be used. A common qualitative test for degassed solvents is to use a colorimetric indicator solution (e.g., one based on ketyl radicals) that changes color in the presence of oxygen.

  • Solution: Always use freshly opened anhydrous solvent or re-purify your solvents before use. Standard laboratory methods include distillation from a suitable drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for hydrocarbons) and thorough degassing.

Question 3: I see a fine white precipitate in my silane solution after some time. What is it?

• Answer: This is likely polysiloxane, formed from the hydrolysis and subsequent condensation of the silane. This indicates significant water contamination in your solvent or the reaction vessel. The solution should be discarded, and your experimental setup and reagents must be rigorously dried before attempting the reaction again.

Question 4: Can I use a nitrogen balloon instead of a Schlenk line for my reaction?

• Answer: A nitrogen balloon setup can provide a positive pressure of inert gas, which is better than open-air conditions.[9] However, it is not a perfectly sealed system and is susceptible to back-diffusion of air. For reactions that are highly sensitive or run for extended periods, a Schlenk line or a glove box provides a much more robust and reliable inert atmosphere.[10][11][12][13] The choice depends on the sensitivity of your specific experiment.

Part 3: Best Practices & Experimental Protocols

Adherence to rigorous air-free techniques is paramount for success. The two most common methods are the use of a Schlenk line and a glove box.[10][14]

Decision-Making Workflow: Schlenk Line vs. Glove Box

Choosing the right equipment is the first step. Use this decision tree to guide your choice.

Caption: Choosing the appropriate inert atmosphere technique.

Protocol 1: Preparing Glassware and Solvents

Contamination often originates from improperly prepared glassware and solvents.

A. Rigorous Glassware Drying

• Objective: To remove adsorbed water from all glass surfaces.

• Method 1: Oven Drying

  • Clean all glassware (flasks, stir bars, syringes, needles) and place them in a laboratory oven at >120 °C for at least 4 hours, or ideally, overnight.[15]

  • Assemble the hot glassware quickly while flushing with a stream of dry inert gas (Nitrogen or Argon).[7]

  • Allow the apparatus to cool to room temperature under a positive pressure of the inert gas.

• Method 2: Flame Drying

  • Assemble the clean glassware on the Schlenk line or reaction stand.

  • Heat the glass surfaces thoroughly with a heat gun or a gentle flame under a high vacuum. Pay close attention to joints and areas that can trap moisture.

  • After heating, allow the glassware to cool while still under vacuum.

  • Refill the apparatus with dry inert gas. Repeat this vacuum/refill cycle three times to ensure all atmospheric gases are removed.[12][15]

B. Solvent Degassing

• Objective: To remove dissolved oxygen and trace water from the reaction solvent.

• Method 1: Purging (Sparging)

  • Bubble a fine stream of inert gas (Nitrogen or Argon) through the solvent for 30-60 minutes.[7]

  • This method is less effective for complete oxygen removal but is often sufficient for many applications.[7]

• Method 2: Freeze-Pump-Thaw (Most Effective)

  • Place the solvent in a robust Schlenk flask sealed with a stopcock.

  • Immerse the flask in a liquid nitrogen bath until the solvent is completely frozen.

  • Open the flask to a high vacuum line and evacuate for several minutes.

  • Close the stopcock and remove the liquid nitrogen bath. Allow the solvent to thaw completely. You may see gas bubbles evolving from the thawing liquid.

  • Repeat this entire cycle at least three times.[11] After the final cycle, backfill the flask with inert gas.

Degassing Technique	Effectiveness (O₂ Removal)	Time Required	Best For
Purging/Sparging	Moderate	30-60 min	Large volumes, less sensitive reactions[7]
Freeze-Pump-Thaw	High (>99.9%)	1-2 hours	Highly air-sensitive reactions[11]

Protocol 2: Transferring Trimethyl(propyl)silane Under Inert Atmosphere

This protocol assumes the use of a Schlenk line and a Sure/Seal™ reagent bottle.

• Objective: To transfer a precise volume of the silane from its storage bottle to the reaction flask without exposure to air or moisture.

• Materials:

  • Dried and cooled Schlenk flask under positive inert gas pressure.

  • Dried gas-tight syringe with a long, oven-dried needle.[15]

  • Sure/Seal™ bottle of trimethyl(propyl)silane.

• Procedure:

  • Prepare the Syringe: Flush the dry syringe with inert gas from your Schlenk line 3-5 times. To do this, draw inert gas from a flask on the line and expel it into the fume hood.

  • Prepare the Reagent Bottle: Gently pierce the septum of the Sure/Seal™ bottle with a needle connected to the inert gas line to ensure a positive pressure inside the bottle.

  • Withdraw the Reagent: Insert the flushed syringe needle through the Sure/Seal™ septum. Withdraw slightly more than the required volume of trimethyl(propyl)silane.

  • Remove Gas Bubbles: Invert the syringe and carefully push the plunger to expel any trapped inert gas bubbles back into the bottle headspace. Adjust the volume to the exact amount required.

  • Create an Inert Gas Buffer: Before removing the needle from the bottle, draw a small amount (~0.2 mL) of inert gas from the headspace into the syringe. This buffer protects the reagent from any atmospheric exposure during transfer.[15]

  • Transfer to Reaction Flask: Swiftly and carefully remove the syringe from the reagent bottle and pierce the septum of your reaction flask.

  • Inject the trimethyl(propyl)silane into the reaction flask, ensuring the needle tip is below the surface of the solvent if present.

  • Clean the Syringe: Immediately after transfer, draw up a quenching solvent (like isopropanol) followed by acetone and water to clean the syringe and prevent the plunger from seizing.

References

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• El-Ghayoury, A., et al. (2002). The Hydrolysis/Condensation Behaviour of Methacryloyloxyalkylfunctional Alkoxysilanes: Structure-Reactivity Relations. ResearchGate. [Link]

• Herrmann, W. A., & Salzer, A. (2014). The Manipulation of Air-Sensitive Compounds. In Synthetic Methods of Organometallic and Inorganic Chemistry. [Link]

• Wipf Group. Chem 1140; Techniques for Handling Air-Sensitive Compounds. [Link]

• Procter, D. J., et al. (2023, January 29). An Illustrated Guide to Schlenk Line Techniques. ChemRxiv. [Link]

• Shriver, D. F., & Drezdzon, M. A. Development of Techniques for Handling Organometallic Compounds. [Link]

• Rioux, R. M., et al. (2017, July 14). Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. Journal of Visualized Experiments. [Link]

• Abdel-Goad, F., et al. (2019). Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review. Polymers. [Link]

• Pohl, E. R. (n.d.). Hydrolysis of Silanes. Scribd. [Link]

• Various Authors. (n.d.). Kinetics of hydrolysis and self-condensation reaction of silanes by NMR spectroscopy. Various Sources. [Link]

• Shriver, D. F. (n.d.). Development of Techniques in Organometallic Chemistry. University of Washington. [Link]

• Terra Universal. Glove Boxes: Isolation & Containment Chambers. [Link]

• Brinker, C. J. (n.d.). HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE. Sandia National Labs. [Link]

• Process Sensing Technologies. Glovebox and environmental chamber solutions. [Link]

• OECD. (2004, July 26). TRIMETHOXY[3-(OXIRYNYLMETHOXY)PROPYL]-SILANE CAS N°: 2530-83-8. [Link]

• Jones, G. B., et al. (2001). Oxidation of Sterically Hindered Alkoxysilanes and Phenylsilanes under Basic Conditions. The Journal of Organic Chemistry. [Link]

• Wang, D., et al. (2023, April 4). Visible-light-induced chemo-, diastereo- and enantioselective α-C(sp3)–H functionalization of alkyl silanes. Chemical Science. [Link]

• Jacomex. Humidity Controlled Glove Box. [Link]

• Arnold, F. H., et al. (2020). Selective Enzymatic Oxidation of Silanes to Silanols. PMC. [Link]

• Organic Chemistry Lab Techniques. (2022, February 2). Inert Atmosphere. [Link]

• School of Chemistry, University of Bristol. (2018, April 1). SOP For Operation Of Glove Boxes. [Link]

• Lucknow University. (2020, April 6). Organosilicon Compounds. [Link]

• Nichols, L. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. [Link]

• Air Liquide. (2023, January 21). SAFETY DATA SHEET Silane. [Link]

• Grabitz, E., et al. (2021). Towards the Design of Organosilicon Compounds for Environmental Degradation by Using Structure Biodegradability Relationships. ResearchGate. [Link]

• Various Authors. (n.d.). Hydrolysis and condensation of silanes in aqueous solutions. ResearchGate. [Link]

• Inert Corporation. Glove Boxes for Sensitive Chemicals & Materials. [Link]

• Surface Science and Technology. Understanding Silane Functionalization. [Link]

• Lau, P. W. K. (n.d.). REACTIONS OF VINYLSILANES AND ALLYLSILANES. eScholarship@McGill. [Link]

• Gelest Inc. (n.d.). Organosilane Technology in Coating Applications: Review and Perspectives. Gelest. [Link]

• Grabitz, E., et al. (2021, September 15). Towards the design of organosilicon compounds for environmental degradation by using structure biodegradability relationships. PubMed. [Link]

• Abdel-Goad, F., et al. (2020, February 25). Detecting and Removing Defects in Organosilane Self-Assembled Monolayers. Langmuir. [Link]

• Forest Products Laboratory. (n.d.). Organosilicon compound reactivity with biologically and chemically degraded Scots pine as determined by 1H–13C HSQC NMR. USDA. [Link]

• Center for Chemical Process Safety. (2016, July). SiH Materials Handling Guide. [Link]

• Kalia, J., & Raines, R. T. (2011, January 7). A New Method for the Synthesis of 3-hydrazinopropyl Trimethoxysilane. SciSpace. [Link]

• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations. [Link]

• Chandrasekhar, V. (2022, November 28). Chemical Recycling of High-Molecular-Weight Organosilicon Compounds in Supercritical Fluids. PMC. [Link]

• Momentive. (2023, May 10). Silane Terminated Polymer Reactions with Non-Tin Catalysts. [Link]

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• 5. Visible-light-induced chemo-, diastereo- and enantioselective α-C(sp 3 )–H functionalization of alkyl silanes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00919J [pubs.rsc.org]
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• 15. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

Technical Support Center: Troubleshooting Low Yield in Trimethyl(propyl)silane Grignard Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals experiencing sub-optimal yields during the synthesis of trimethyl(propyl)silane (TMS-Pr).

The synthesis of TMS-Pr relies on the nucleophilic attack of a propylmagnesium halide (Grignard reagent) on chlorotrimethylsilane (TMSCl). While conceptually straightforward, this reaction is notoriously sensitive to moisture, thermal control, and downstream isolation techniques. This guide provides field-proven diagnostic workflows, self-validating protocols, and mechanistic troubleshooting to help you recover your yield.

Diagnostic Workflows & Reaction Pathways

Before altering your protocol, you must identify the exact point of failure. The following decision tree and pathway diagrams map out the competing reactions that destroy product yield.

Diagnostic decision tree for troubleshooting low yield in trimethyl(propyl)silane synthesis.

Competing reaction pathways in the Grignard synthesis of trimethyl(propyl)silane.

Mechanistic Breakdown (Causality & E-E-A-T)

To optimize your yield, you must understand the causality behind the three most common modes of failure in this specific reaction:

• Wurtz Homocoupling: Primary alkyl halides (like propyl bromide) are highly susceptible to S_N2 attack by their own Grignard reagents [2]. If the reaction temperature is allowed to spike during Grignard formation, the propylmagnesium bromide will attack unreacted propyl bromide, generating hexane and destroying your stoichiometric equivalence.

• TMSCl Hydrolysis: Chlorotrimethylsilane is highly electrophilic and moisture-sensitive. Even trace amounts of water in the solvent or atmosphere will rapidly hydrolyze TMSCl into trimethylsilanol, which subsequently condenses to form hexamethyldisiloxane (HMDS) [4]. Simultaneously, water will protonate the Grignard reagent, producing propane gas [3].

• Product Volatility (The Silent Yield Killer): Trimethyl(propyl)silane has a boiling point of 88.2 °C at atmospheric pressure [1, 5]. A frequent error in the laboratory is using a rotary evaporator to remove tetrahydrofuran (THF, bp 66 °C) or diethyl ether (bp 35 °C) under vacuum. Because the boiling points are so close, the target product is inadvertently stripped into the collection trap along with the solvent.

Self-Validating Experimental Protocol

This step-by-step methodology introduces internal validation checkpoints to ensure the reaction is proceeding as intended before committing expensive reagents.

Phase 1: Grignard Formation & Validation

• Equipment Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and internal thermometer under high vacuum. Backfill with dry Argon (repeat 3x).

• Magnesium Activation: Add 1.2 equivalents of fresh, shiny Magnesium turnings. Add a single crystal of iodine and stir dry for 15 minutes until the iodine sublimes and coats the Mg surface, disrupting the unreactive oxide layer [2].

• Initiation: Add enough anhydrous THF to cover the turnings. Add 5% of the total propyl bromide volume. Do not stir. Wait for the brown iodine color to dissipate and for a localized exotherm (bubbling) to occur.

• Controlled Addition: Once initiated, dilute the remaining propyl bromide in anhydrous THF and add dropwise via the addition funnel. Critical: Maintain the internal temperature between 10–15 °C using a cold water bath to suppress Wurtz coupling (hexane formation).

• Validation (Titration): Once the Mg is consumed, withdraw a 1.0 mL aliquot and titrate against a standard solution of iodine/LiCl or salicylaldehyde phenylhydrazone. Do not proceed to Phase 2 unless the concentration is >0.8 M.

Phase 2: Silane Coupling & Isolation

• Coupling: Cool the validated Grignard reagent to 0 °C. Add 0.9 equivalents of freshly distilled TMSCl dropwise (using the silane as the limiting reagent ensures complete consumption).

• Reflux: Warm the mixture to room temperature, then gently reflux (65 °C) for 2 hours. TMSCl is sterically bulkier and less reactive than typical ketones, requiring thermal energy to drive the reaction to completion.

• Quenching: Cool to 0 °C and strictly quench with saturated aqueous NH₄Cl. Avoid strong acids, which can cleave the newly formed Si-C bond.

• Isolation (Crucial Step): Separate the organic layer. DO NOT use a rotary evaporator under vacuum. Instead, dry the organic layer over anhydrous MgSO₄, filter, and perform a careful fractional distillation at atmospheric pressure using a Vigreux column. Collect the fraction boiling at 87–89 °C to isolate pure trimethyl(propyl)silane.

Quantitative Data: Physical Properties & GC-MS Signatures

Use this table to interpret your GC-MS chromatograms and plan your fractional distillation cuts.

Compound	Role	Boiling Point (°C)	GC-MS Signature (m/z base peak)	Common Issue Addressed
Diethyl Ether	Solvent	34.6	31	Solvent overlap
Tetrahydrofuran (THF)	Solvent	66.0	42	Solvent overlap
Hexane	Wurtz Byproduct	68.7	57	Homocoupling side reaction
Propyl Bromide	Reactant	71.0	43	Unreacted starting material
Trimethyl(propyl)silane	Target Product	88.2	73	Volatility causes product loss
Hexamethyldisiloxane (HMDS)	Hydrolysis Byproduct	101.0	147	Moisture in system

Troubleshooting FAQs

Q: My Grignard titration shows high molarity (>1.0 M), but my isolated yield of TMS-Pr is under 15%. What happened? A: You likely lost your product during solvent removal. TMS-Pr boils at 88.2 °C [1]. If you used a rotary evaporator to remove THF or ether under reduced pressure, the TMS-Pr co-evaporated and is currently sitting in your solvent waste trap. Switch to atmospheric fractional distillation.

Q: The reaction mixture turned black during Grignard formation, and GC-MS shows a massive hexane peak. How do I fix this? A: This is a classic symptom of Wurtz homocoupling [2]. Propylmagnesium bromide acts as a nucleophile against unreacted propyl bromide. To fix this, drastically slow down your addition rate of the alkyl halide, increase the stirring speed to prevent localized high concentrations, and keep the internal temperature below 15 °C during addition.

Q: I see a large peak for hexamethyldisiloxane (HMDS) in my GC trace. Where did it come from? A: HMDS forms when chlorotrimethylsilane (TMSCl) is exposed to moisture [4]. It hydrolyzes to trimethylsilanol, which rapidly condenses to form HMDS. Ensure your TMSCl is freshly distilled prior to use, your glassware is thoroughly flame-dried, and your argon line is passed through a Drierite column.

Q: Should I use propyl chloride or propyl bromide? A: Propyl bromide is generally preferred for laboratory-scale synthesis. Alkyl chlorides are less reactive and often require the addition of catalysts (like LiCl or 1,2-dibromoethane) to initiate the magnesium insertion [2]. Propyl bromide initiates readily while still being manageable regarding Wurtz coupling.

References

• Title: Trimethyl(propyl)silane | C6H16Si | CID 269921 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Grignard Formation - Troubleshooting and Perfecting Source: r/Chempros - Reddit URL: [Link]

• Title: Kinetic study and reaction model of chlorotrimethylsilane hydrolysis to hexamethyldisiloxane Source: ResearchGate URL: [Link]

Technical Support Center: Trimethyl(propyl)silane (TMPSi) CVD Temperature Optimization

Welcome to the Advanced Precursor Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, materials scientists, and drug development professionals in optimizing Chemical Vapor Deposition (CVD) workflows using trimethyl(propyl)silane (TMPSi) .

TMPSi is a highly specialized organosilicon precursor utilized to fabricate silicon carbide (SiC), carbon-doped silicon oxide (SiOC), and advanced omniphobic or biocompatible coatings[1]. In CVD, temperature is not just a parameter; it is the thermodynamic switch that dictates ligand cleavage, film stoichiometry, and surface energy. This guide provides the mechanistic causality behind temperature effects, actionable troubleshooting, and self-validating protocols to ensure experimental integrity.

Part 1: The Causality of Temperature in TMPSi CVD

To master TMPSi deposition, one must understand the thermal decomposition kinetics of its specific molecular structure (three methyl groups and one propyl group attached to a silicon atom). The activation energy required to break the Si-C bonds and the C-C bonds within the propyl chain dictates the growth regime[2].

• Reaction-Limited Regime (< 400°C): Thermal energy is insufficient to fully cleave the bulky propyl ligands. This results in steric hindrance on the substrate surface, leading to porous, low-density films with high carbon incorporation.

• Optimal Surface Reaction Window (450°C – 600°C): Thermal energy perfectly aligns with the activation energy needed for heterogeneous surface reactions. The propyl and methyl groups are cleanly stripped, yielding dense, conformal coatings[3].

• Gas-Phase Nucleation (> 650°C): Exceeding the thermal stability threshold triggers homogeneous gas-phase reactions. The precursor decomposes in the chamber atmosphere before reaching the substrate, forming nanoparticles that cause severe particulate contamination[3].

Thermodynamic pathways of TMPSi decomposition across different CVD temperature regimes.

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my deposition rate dropping, and why does the film look powdery when operating at 700°C? Root Cause: You have exceeded the thermal stability threshold of the TMPSi precursor, inducing homogeneous gas-phase nucleation[3]. The precursor is reacting with itself in the gas phase rather than on your substrate. Solution:

• Reduce the substrate temperature to the 500°C–550°C window.

• Increase the carrier gas (Ar or N₂) flow rate to reduce the precursor residence time in the heated zone.

• Lower the chamber pressure to increase the mean free path of the molecules, shifting the kinetics back toward heterogeneous surface deposition.

Q2: My TMPSi-derived coating is showing poor omniphobicity and high contact angle hysteresis. The deposition temperature was 350°C. What went wrong? Root Cause: At 350°C, the thermal energy is too low to fully cleave the propyl ligands. This leaves unreacted alkyl chains that disrupt the ideal Cassie-Baxter state required for omniphobicity, resulting in a porous film where liquids can penetrate the micro-structure[1]. Solution:

• Ramp the deposition temperature to at least 450°C to ensure complete thermodynamic activation of the TMPSi molecules.

• If you are coating temperature-sensitive substrates (e.g., biomedical polymers), introduce a mild plasma assist (PECVD) at 50W–100W to lower the activation energy required for ligand dissociation without raising the bulk thermal load[4].

Q3: How do I minimize carbon incorporation when depositing SiO₂-like passivation layers from TMPSi? Root Cause: TMPSi contains four carbon-rich ligands. Without sufficient oxidants or thermal energy, carbon is trapped in the growing film matrix[3]. Solution:

• Increase the O₂ or N₂O co-reactant ratio significantly.

• Elevate the temperature to 600°C to promote the complete combustion of the methyl and propyl groups into volatile CO₂ and H₂O byproducts, ensuring they are pumped out of the chamber.

Diagnostic logic tree for resolving common TMPSi CVD temperature-related defects.

Part 3: Step-by-Step Methodology: TMPSi Temperature Optimization Protocol

To establish a self-validating system for your specific reactor, follow this rigorous protocol to map the kinetic regimes of TMPSi.

Step 1: Baseline Substrate Preparation

• Clean silicon wafers or glass substrates using an O₂ plasma descum (200 W, 0.5 Torr, 10 min) to maximize surface hydroxyl (-OH) density, which acts as the initial anchoring site for silane precursors[5].

• Perform a dehydration bake at 150°C for 5 minutes in a vacuum to remove residual physisorbed water[5].

Step 2: Arrhenius Plot Generation (Kinetics Mapping)

• Set the CVD chamber pressure to 1.0 Torr and the TMPSi precursor bubbler temperature to 35°C (to ensure adequate vapor pressure).

• Perform five distinct 20-minute deposition runs at varying substrate temperatures: 350°C, 450°C, 550°C, 650°C, and 750°C.

• Measure the resulting film thickness using spectroscopic ellipsometry (fixed angle of 75°, wavelength 190.5–989.4 nm) to calculate the deposition rate (nm/min)[5].

Step 3: Data Analysis & Regime Identification

• Plot the natural log of the deposition rate ( ln(R) ) versus inverse temperature ( 1/T ).

• Self-Validation Check: Identify the linear, upward-sloping region; this is your reaction-limited regime. The plateau represents the mass-transport-limited regime. A sudden drop at high temperatures confirms the onset of gas-phase nucleation[3]. Set your production process exactly at the transition point between the reaction-limited and mass-transport-limited regimes.

Step 4: Surface Energy & Stoichiometry Validation

• Measure static contact angles ( θS​ ) and hysteresis using probe liquids (e.g., water, hexadecane) to validate omniphobicity[1].

• Perform X-ray Photoelectron Spectroscopy (XPS) to verify the Si:C:O ratio. Adjust the temperature in 25°C increments to fine-tune the carbon content for your specific application.

Part 4: Quantitative Data Summary

The following table synthesizes the expected empirical outcomes of TMPSi CVD across different temperature regimes, allowing for rapid cross-referencing during process development.

Temperature Range (°C)	Deposition Regime	Avg. Deposition Rate (nm/min)	Film Density (g/cm³)	Carbon Content (%)	Primary Defect / Issue
< 400	Reaction-Limited	2.5 - 5.0	< 1.8	> 35%	High porosity, incomplete cleavage
450 - 550	Transition / Optimal	12.0 - 18.5	2.1 - 2.2	15% - 25%	None (Dense, conformal film)
550 - 650	Mass-Transport-Limited	18.5 - 20.0	2.2 - 2.3	< 10%	Step coverage degradation
> 650	Gas-Phase Nucleation	< 10.0 (Effective)	Variable	< 5%	Particulate contamination (Powder)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Prospects of chemical vapor grown silicon carbide thin films using halogen-free single sources in nuclear reactor applications: A review | Journal of Materials Research | Cambridge Core [cambridge.org]
• 3. EP0533129A2 - Deposition of silicon dioxide films at temperatures as low as 100 C by LPCVD using organodisilane sources - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Trimethyl(propyl)silane (TMPS) Thin Films for Biomedical Applications

Welcome to the TMPS Technical Support Center. For drug development professionals and biomaterials scientists, organosilicon thin films deposited via Plasma-Enhanced Chemical Vapor Deposition (PECVD) or Atomic Layer Deposition (ALD) serve as critical passivation layers, biocompatible coatings, and dielectric barriers in microfluidic biosensors.

However, utilizing complex organosilanes like trimethyl(propyl)silane (TMPS) often introduces carbon contamination. Trapped alkyl groups compromise film density, alter surface hydrophobicity, and increase non-specific protein adsorption—ultimately invalidating assay results. This portal provides field-proven, causality-driven troubleshooting strategies to eliminate carbon impurities and validate your surface chemistry.

Part 1: The Causality of Carbon Contamination in TMPS Films

In organosilicon precursors like TMPS[Formula: Si(CH3​)3​(C3​H7​) ], the silicon atom is bonded to three methyl groups and one propyl group. During PECVD, the objective is to completely cleave these Si–C bonds and replace them with Si–O bonds to form a dense, inorganic siloxane (Si–O–Si) network.

The root cause of carbon contamination is incomplete oxidation . The steric hindrance of the propyl group and the high bond dissociation energy of Si–C bonds require abundant reactive oxygen species (ROS) to fully oxidize into volatile CO2​ and H2​O . If the plasma lacks sufficient oxidative power, residual −CH3​ or −C3​H7​ fragments integrate into the growing film as defect sites. Furthermore, even perfectly deposited films can accumulate "adventitious carbon" (environmental hydrocarbons) post-deposition, which masks the true surface energy of the biosensor.

Part 2: Troubleshooting FAQs

Q1: XPS depth profiling shows >15% atomic carbon in the bulk of our TMPS-deposited passivation layers. How do we drive this down during the PECVD process? A1: The primary driver of bulk carbon incorporation is an insufficient oxygen-to-precursor ratio in the plasma phase. To resolve this, increase the O2​ partial pressure and elevate the RF plasma power. Higher power increases electron impact dissociation, while abundant O2​ generates ROS that aggressively attack the alkyl leaving groups. Studies on similar methyldisiloxane precursors demonstrate that stepping up the O2​ feed ratio steeply decreases carbon content and shifts the Si–O–Si asymmetric stretching band toward that of pure, inorganic SiO2​ [[1]]().

Q2: We are coating temperature-sensitive polymer microfluidics and cannot use high RF power or high substrate temperatures (>150°C). Are there alternative in-situ methods to reduce carbon? A2: Yes. Implement in-situ Ultraviolet (UV) irradiation and optimize your reactor's thermal gradients. Vertically irradiating the substrate with UV light during deposition enhances the removal of carbon contamination by photo-cleaving Si–CH3​ bonds, significantly increasing the O/Si ratio even at room temperature 2. Additionally, maintaining the substrate temperature slightly higher than the reactor wall temperature (e.g., Substrate at 50°C, Wall at 30°C) prevents the condensation of unreacted, carbon-rich oligomers on the film surface 2.

Q3: Our films are deposited cleanly, but after storing the biosensor chips for a week, they exhibit erratic wetting behavior and surface carbon. How do we recover them without damaging the oxide? A3: You are observing adventitious carbon—environmental hydrocarbons adsorbing onto the high-energy oxidized silicon surface. This can be virtually eliminated using a Vacuum Ultraviolet (VUV) excimer lamp treatment. Exposing the samples to a 172 nm Xenon excimer lamp in ambient air for 5 minutes creates atomic oxygen and ozone. The 7.2 eV photons cleave C–C bonds and volatilize the organic overlayer, reducing the carbon thickness to <0.05 nm without roughening the critical sensor surface 34.

Q4: Can post-deposition thermal annealing help if the carbon is trapped deep in the bulk of the film? A4: Yes. If your substrate can withstand the thermal budget (e.g., glass or silicon-based arrays), thermal annealing in an oxidizing environment is highly effective. Post-treatment thermal annealing drives out residual carbon and nitrogen contamination from silicon-containing films deposited via ALD/CVD, densifying the matrix and improving its dielectric properties 5.

Part 3: Experimental Protocols

Protocol A: Low-Temperature, Low-Carbon TMPS PECVD Workflow

Designed for thermally sensitive microfluidic substrates.

• Chamber Preparation: Evacuate the PECVD chamber to <10−5 Torr to remove background atmospheric contaminants.

• Thermal Gradient Setup: Set the reactor wall temperature to 30°C and the substrate chuck to 50°C. This specific gradient prevents heavy organosilicon oligomers from condensing on the substrate 2.

• Gas Flow & Stoichiometry: Introduce TMPS vapor using an Argon carrier gas. Introduce O2​ at an O2​ :TMPS ratio of at least 25:1 to ensure a stoichiometric excess of oxidants 1.

• Plasma Ignition: Ignite the RF plasma (13.56 MHz) at a moderate power density (e.g., 1.5 W/cm²).

• In-situ UV Cleavage: Activate a continuous in-chamber UV source directed vertically at the substrate during the entire deposition cycle to photo-cleave forming Si–C bonds.

• Passivation Purge: Extinguish the plasma, stop the TMPS flow, and purge with pure O2​ for 2 minutes to passivate the top atomic layer.

Protocol B: VUV-Ozone Surface Decontamination (Pre-Assay)

A self-validating system to ensure carbon-free surfaces immediately prior to protein binding assays.

• Sample Placement: Place the stored TMPS-coated microfluidic chips in a clean, non-vacuum chamber in ambient air.

• VUV Exposure: Position a Xenon excimer lamp (172 nm) exactly 1 cm above the substrate surface 3.

• Irradiation: Irradiate for exactly 5 minutes. The 7.2 eV photons will generate localized O(1D) radicals from ambient oxygen, destroying the hydrocarbon overlayer 4.

• Immediate Transfer: Transfer the chips immediately to the fluidic dispensing station. Validation: Water contact angle should drop to <5°, confirming a pristine, high-energy SiO2​ surface.

Part 4: Quantitative Data Summary

Optimization Strategy	Target Contamination	Mechanism of Action	Expected Carbon Reduction	Impact on Film Density
High O2​ :TMPS Ratio (>25:1)	Bulk Si-Alkyl	Oxidative volatilization of leaving groups	High (>80% reduction)	Significant Increase
In-situ UV Irradiation	Bulk Si–CH3​	Photo-cleavage of Si–C bonds during growth	Moderate (40-60% reduction)	Moderate Increase
Substrate > Wall Temp	Bulk Oligomers	Prevents condensation of heavy carbon species	Moderate (30-50% reduction)	Neutral
VUV Excimer (172 nm)	Surface Adventitious	Atomic oxygen degradation of hydrocarbons	Very High (>95% reduction)	Neutral (Surface only)
Thermal Annealing (>400°C)	Bulk Residuals	Thermal desorption and matrix cross-linking	High (>75% reduction)	Significant Increase

Part 5: Process Visualizations

Chemical pathway of TMPS dissociation and the divergence between dense SiO2 formation and defects.

Diagnostic workflow for resolving bulk versus surface carbon contamination in TMPS thin films.

Part 6: References

• Reduction of carbon impurities in silicon oxide films prepared by rf plasma-enhanced CVD Source: ResearchGate URL:2

• Eliminating carbon contamination on oxidized Si surfaces using a VUV excimer lamp Source: ResearchGate URL:3

• Insights into the Atmospheric Pressure Plasma-Enhanced Chemical Vapor Deposition of Thin Films from Methyldisiloxane Precursors Source: CNR (National Research Council) URL:1

• Eliminating Organic Contamination on Oxidized Si Surfaces Using Atomic Oxygen Source: Society of Vacuum Coaters URL:4

• US9371338B2 - Organosilane precursors for ALD/CVD silicon-containing film applications Source: Google Patents URL:5

Sources

• 1. eprints.bice.rm.cnr.it [eprints.bice.rm.cnr.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. svc.org [svc.org]
• 5. US9371338B2 - Organosilane precursors for ALD/CVD silicon-containing film applications - Google Patents [patents.google.com]

Technical Support Center: Improving Shelf Life and Inert Storage Stability of Trimethyl(propyl)silane

Welcome to the Technical Support Center for Trimethyl(propyl)silane (CAS: 3510-70-1). As a tetraalkylsilane, this reagent is frequently utilized in advanced organic synthesis, as a chemical vapor deposition (CVD) precursor, and in specialized analytical applications. While it lacks the highly reactive hydrolyzable groups (e.g., halogens or alkoxy groups) found in other silane classes, its physical properties and subtle chemical vulnerabilities demand rigorous storage protocols.

This guide provides researchers and drug development professionals with field-proven methodologies to maximize shelf life, prevent volatilization, and maintain absolute inertness.

Part 1: Core Troubleshooting & FAQs

Q1: We are observing a gradual loss of volume and concentration drifts in our trimethyl(propyl)silane stock. What is causing this, and how do we prevent it?

• Causality: Trimethyl(propyl)silane exhibits a relatively low boiling point of 88.2 °C[1]. At standard room temperature, it generates significant vapor pressure. Standard screw-cap bottles are insufficient because the PTFE liners deform after repeated openings, allowing the silane vapor to escape into the environment.

• Solution: Store the chemical in a tightly closed container within a spark-proof, temperature-controlled environment—ideally a ventilated flammable storage cabinet at 4–8 °C to suppress vapor pressure[1]. Always use crown-cap bottles equipped with resealable septum liners rather than standard threaded caps.

Q2: Is trimethyl(propyl)silane sensitive to moisture? I thought tetraalkylsilanes were hydrolytically stable.

• Causality: While it is true that tetraalkylsilanes are highly stable compared to chlorosilanes or alkoxysilanes, the Si–C bond can still undergo heterolytic cleavage (desilylation) under specific conditions. The bond distance between silicon and carbon is approximately 1.89 Å, making it susceptible to cleavage if the storage environment accumulates moisture alongside trace acidic or strongly nucleophilic contaminants[2]. This catalyzes the loss of the trimethylsilyl group, generating silanol impurities and volatile hydrocarbons.

• Solution: Never expose the headspace to ambient air. Always maintain a positive pressure blanket of dry, high-purity inert gas to prevent the ingress of atmospheric moisture that could act as a solvent for nucleophilic degradation.

Q3: How can we safely dispense the reagent without introducing atmospheric oxygen or moisture?

• Causality: Opening the bottle to ambient air or simply piercing a septum to withdraw liquid creates a partial vacuum in the headspace. If not equalized, this vacuum will actively pull moist ambient air through the puncture hole once the syringe is removed[3].

• Solution: Implement a strict syringe-and-cannula technique coupled with an inert gas transfer adapter (e.g., Sure/Seal™ system). See the detailed self-validating protocol in Part 3.

Part 2: Quantitative Data & Storage Parameters

Summarizing the physicochemical properties is critical for understanding the boundaries of safe storage.

Table 1: Quantitative Data & Storage Parameters for Trimethyl(propyl)silane

Parameter	Value	Mechanistic Storage Implication
Boiling Point	88.2 °C at 760 mmHg[1]	High ambient vapor pressure necessitates refrigerated storage (4–8 °C) to suppress volatilization and pressure buildup.
Specific Gravity	~0.70 - 0.75 g/mL	Lighter than water; spills will float, increasing the surface area for rapid evaporation and flammability risks.
Chemical Classification	Tetraalkylsilane	Lacks active leaving groups, but the Si-C bond is susceptible to heterolytic cleavage under strong acidic/nucleophilic conditions[2].
Recommended Blanket	Argon (Ar) Gas	Argon's high density effectively displaces lighter atmospheric gases (O₂, N₂, H₂O vapor) from the container headspace[3].

Part 3: Experimental Protocols

Protocol: Self-Validating Schlenk-Line Dispensing & Inert Blanketing Objective: Extract trimethyl(propyl)silane without introducing ambient air, while maintaining a positive argon blanket to prevent volatilization and moisture ingress.

Step 1: System Purge & Preparation

• Action: Connect a dual-manifold Schlenk line to a high-purity Argon source. Purge the transfer line by running three vacuum-argon cycles.

• Causality: Argon is chosen over Nitrogen because its higher density (1.78 g/L vs 1.25 g/L) allows it to settle as a heavy protective blanket directly over the volatile silane liquid interface, displacing residual oxygen and moisture[3].

Step 2: Septum Inlet Transfer Adapter Installation

• Action: Quickly replace the standard shipping cap with a septum inlet transfer adapter under a continuous stream of Argon.

• Causality: Standard PTFE-lined screw caps degrade after repeated piercing or unsealing. A dedicated transfer adapter with an elastomer septum provides a resealable barrier that withstands multiple syringe punctures[3].

Step 3: Pressure Equalization & Syringe Transfer

• Action: Insert an Argon-flushed needle (connected to the bubbler) just above the liquid level. Insert a pre-dried extraction syringe through the septum and withdraw the required volume.

• Causality: Removing liquid creates a partial vacuum. The active Argon line automatically replaces the displaced liquid volume, maintaining equilibrium and preventing atmospheric air from being sucked into the vessel[3].

Step 4: Self-Validation & Sealing

• Action: Withdraw the extraction syringe first, followed by the Argon needle. Observe the mineral oil bubbler on the Schlenk line.

• Validation Check: The system is self-validating if the bubbler shows a brief positive pressure release when the needle is removed, confirming the headspace is slightly over-pressurized. Additionally, wave a portable VOC (Volatile Organic Compound) detector near the septum; a reading of 0 ppm confirms the elastomer has completely resealed and no silane vapor is escaping[1].

Part 4: Logical Workflow Visualization

Workflow of trimethyl(propyl)silane degradation pathways and inert storage mitigation.

References

• [2] Title: Synthesis, Antioxidant Activity, and Structure Analysis Relationship Study of Silyl-Alkylthioetheres from 2-Mercaptobenzimidazole | Source: PMC | URL: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]

Technical Support Center: Mitigating Side Reactions in Trimethyl(propyl)silane &amp; Related Alkylsilane Functionalizations

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and materials scientists facing reproducibility issues during silane chemistry workflows.

Expert Note on Nomenclature & Reactivity: True trimethyl(propyl)silane ( C6​H16​Si ) is chemically inert at the silicon center because it lacks hydrolyzable leaving groups (such as -Cl or -OR). When researchers refer to "trimethyl(propyl)silane functionalization," they are typically referring to one of two mechanistic pathways:

• Synthesis of Derivatives: Functionalizing the propyl chain via hydrosilylation of allyltrimethylsilane precursors.

• Surface Silanization: Capping a substrate with propyl/trimethylsilyl groups using reactive analogs (e.g., propyltrimethoxysilane or chloropropyltrimethylsilane)[1].

Both pathways are plagued by competing side reactions. This guide provides the causality behind these failures and self-validating protocols to ensure your functionalization is chemically sound.

Section 1: Troubleshooting FAQs (Causality & Mechanisms)

Q1: During surface functionalization with propylsilane derivatives, my solution turns cloudy and the surface coating is uneven. What is happening? A: You are observing homocondensation (bulk polymerization). Silanes hydrolyze in solution to form reactive silanols. In a classical mechanism, these silanols should attach to surface hydroxyls (-OH) via the elimination of water[2]. However, if there is excess water in your solvent, the silanols react with each other in the bulk solution faster than they react with the substrate. This forms insoluble siloxane (Si-O-Si) oligomers that precipitate out as a cloudy suspension and physisorb unevenly onto your surface[3].

Q2: I am synthesizing a substituted trimethyl(propyl)silane via transition-metal catalyzed hydrosilylation, but my yield is low and I see multiple products in my NMR. Why? A: Your catalyst is triggering alkene isomerization or dehydrogenative silylation . Platinum catalysts (like Karstedt's catalyst) are highly active but can cause the terminal double bond of your allyltrimethylsilane precursor to migrate internally, forming unreactive isomers. Additionally, excess silane or high temperatures can lead to the evolution of hydrogen gas (dehydrogenative silylation), yielding vinylsilane byproducts instead of the target alkylsilane[4].

Q3: How do I know my silane is covalently bound and not just resting on the surface? A: You must utilize a self-validating system . Silanes can form a packed array held together by internal Si-O-Si linkages that merely hydrogen-bond to the surface without forming true covalent bonds[2]. To validate covalent attachment, you must subject the functionalized material to a rigorous Soxhlet extraction using a non-polar solvent (e.g., toluene) for 24 hours. If spectroscopic analysis (FTIR/Solid-State NMR) confirms the functional groups are still present post-extraction, covalent bonding is validated.

Section 2: Visualizing Reaction Pathways

Fig 1. Silanization workflow highlighting the homocondensation side reaction pathway.

Fig 2. Hydrosilylation pathways for synthesizing trimethyl(propyl)silane derivatives.

Section 3: Quantitative Data & Optimization Parameters

To achieve high-fidelity functionalization, strict control over reaction parameters is required. The table below summarizes the causality and mitigation metrics for common side reactions.

Side Reaction	Mechanistic Indicator	Primary Cause	Mitigation Strategy
Homocondensation	Cloudy solution; thick, uneven polymeric surface layers	Excess moisture in solvent driving bulk silanol cross-linking	Use anhydrous toluene (<50 ppm H₂O); rely solely on substrate bound water.
Alkene Isomerization	Internal alkene peaks (~5.4 ppm) in ¹H-NMR	Prolonged heating with highly active Pt catalysts	Optimize temperature to <60°C; substitute with sterically hindered NHC-metal catalysts[4].
Dehydrogenative Silylation	Evolution of H₂ gas; vinylsilane byproducts	High catalyst loading; stoichiometric imbalance	Reduce catalyst to <0.1 mol%; use dropwise addition of the silane precursor.
Physisorption	Complete loss of functional groups after solvent washing	Incomplete curing; lack of active surface hydroxyl sites	Pre-treat substrate (e.g., piranha etch); bake functionalized substrate at 110°C for 30 mins[5].

Section 4: Self-Validating Experimental Protocols

Protocol A: Anhydrous Liquid-Phase Deposition of Propylsilanes

Purpose: To prevent homocondensation and ensure a uniform, covalently bound monolayer.

• Substrate Activation: Immerse the bulk silica/glass substrate in a 1:1 mixture of 50% aqueous sulfuric acid and 30% hydrogen peroxide for 30 minutes to maximize surface hydroxyl (-OH) density[5]. Rinse thoroughly with DI water, then methanol, and air dry.

• Anhydrous Preparation: Prepare a 5% (v/v) solution of the silane precursor in strictly anhydrous toluene under an inert argon atmosphere[5]. Causality: Excluding bulk water prevents the silane from polymerizing with itself before reaching the substrate[3].

• Deposition: Submerge the activated substrate into the silane solution. Reflux gently for 2–4 hours.

• Curing: Remove the substrate and bake at 110°C for 30 minutes. Causality: Thermal curing drives the condensation reaction forward, eliminating water and converting hydrogen bonds into permanent Si-O-Si covalent linkages.

• Validation Step: Perform a Soxhlet extraction using toluene for 24 hours. Analyze the surface via XPS or contact angle goniometry. Retention of hydrophobicity/elemental signatures confirms covalent attachment.

Protocol B: Controlled Hydrosilylation for Trimethyl(propyl)silane Derivatives

Purpose: To synthesize functionalized derivatives while mitigating alkene isomerization.

• Reagent Preparation: Dry allyltrimethylsilane over calcium hydride and distill prior to use.

• Catalytic Addition: In a Schlenk flask, dissolve the catalyst (e.g., an NHC-based Manganese or Platinum complex) in an anhydrous solvent. Causality: NHC ligands provide steric bulk that suppresses unwanted alkene isomerization[4].

• Temperature Control: Maintain the reaction temperature strictly between 40°C–50°C. Add the hydrosilane dropwise over 1 hour. Causality: Dropwise addition prevents localized concentration spikes that trigger dehydrogenative silylation.

• Validation Step: Take an aliquot for ¹H-NMR. The disappearance of terminal alkene multiplet peaks (5.8 ppm and 4.9 ppm) and the absence of internal alkene peaks (~5.4 ppm) validates a clean anti-Markovnikov addition.

Sources

• 1. Silanization - Wikipedia [en.wikipedia.org]
• 2. Understanding Silane Functionalization – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
• 3. researchgate.net [researchgate.net]
• 4. repositum.tuwien.at [repositum.tuwien.at]
• 5. gelest.com [gelest.com]

resolving baseline noise in trimethyl(propyl)silane GC-MS analysis

Welcome to the GC-MS Technical Support Center. As a Senior Application Scientist, I frequently encounter laboratories struggling with baseline noise when analyzing volatile organosilanes like trimethyl(propyl)silane.

The challenge here isn't just generic instrument noise; it is a fundamental chemical conflict. Trimethyl(propyl)silane (C₆H₁₆Si) undergoes electron ionization (EI) to form a highly stable trimethylsilyl cation, resulting in a base peak of m/z 73. Unfortunately, m/z 73 is also the universal signature of siloxane background contamination. To achieve rigorous analytical sensitivity, we cannot simply electronically smooth the baseline—we must eradicate the chemical source of the noise.

This guide provides a field-proven, causality-driven approach to diagnosing and eliminating baseline interference in silane GC-MS workflows.

Diagnostic Workflow

Before replacing parts, you must interrogate the mass spectrum of your baseline noise. The fragmentation pattern will dictate your exact troubleshooting path.

Diagnostic workflow for identifying and resolving GC-MS baseline noise sources.

Deep-Dive Troubleshooting: The Causality of Noise

The m/z 73 Conundrum: Septum Bleed vs. Analyte Signal

Injection port septa are manufactured from cross-linked polydimethylsiloxanes (PDMS). Repeated syringe penetrations cause mechanical "coring," depositing microscopic septum fragments into the heated inlet. These fragments thermally degrade into low-molecular-weight linear siloxanes, producing a baseline rich in m/z 73 and 147 ions . Because trimethyl(propyl)silane relies entirely on m/z 73 for quantification, septum bleed directly elevates the baseline of your Extracted Ion Chromatogram (EIC), destroying assay sensitivity.

• The Fix: Utilize high-temperature, low-bleed septa. More importantly, ensure your septum purge flow is active (typically 3 mL/min) to sweep these volatile degradation products away from the column head.

Stationary Phase Degradation (Column Bleed)

Most standard GC columns (e.g., 1-type or 5-type) utilize a PDMS-based stationary phase. At elevated temperatures, the polymer backbone folds back on itself and depolymerizes into cyclosiloxanes—primarily hexamethylcyclotrisiloxane (D3) and octamethylcyclotetrasiloxane (D4) . This phenomenon manifests as a continuous baseline rise during the temperature ramp, characterized by m/z 207, 281, and 355 . While it doesn't share the m/z 73 base peak of your analyte, severe column bleed floods the MS ion source, reducing the electron multiplier's dynamic range and suppressing analyte ionization.

Carrier Gas Contamination

If column bleed (m/z 207) appears suddenly or at unusually low temperatures, the root cause is almost always carrier gas contamination. Trace oxygen and moisture act as catalysts, aggressively attacking the siloxane bonds of the stationary phase and accelerating depolymerization .

• The Fix: Install high-capacity indicating oxygen and moisture traps on your carrier gas lines. If the traps are exhausted, replace them immediately and perform a column bakeout.

Quantitative Data: Diagnostic Ion Signatures

To effectively troubleshoot, you must match the mass spectrum of your baseline noise to its chemical origin. Use the table below to differentiate your target analyte from background interference.

Source of Baseline Noise	Characteristic m/z Ions	Mechanism of Formation	Overlap with Trimethyl(propyl)silane?
Septum / Vial Cap Bleed	73, 147, 281	Thermal degradation of silicone into low MW linear siloxanes.	Critical: m/z 73 is the base peak for both.
Column Bleed (PDMS)	207, 281, 355	Oxidation/thermal breakdown of stationary phase into cyclosiloxanes.	Moderate: Elevates Total Ion Current (TIC), reducing dynamic range.
Carrier Gas Impurities	Varies (elevates all)	Oxygen/moisture chemically cleaves column phase polymer chains.	High: Indirectly causes massive downstream siloxane bleed.
Target Analyte	73, 116 (M+)	EI fragmentation yielding the stable trimethylsilyl cation.	N/A (This is the target signal).

Experimental Protocol: Self-Validating Siloxane Eradication

Troubleshooting must be treated as an experiment. The following protocol is designed as a self-validating system: you will establish a quantitative baseline, perform the intervention, and mathematically prove the resolution.

Phase 1: Baseline Establishment (The Control)

• Inject 1 µL of pure extraction solvent (e.g., hexane) using your standard analytical method.

• Extract the m/z 73 and m/z 207 ion chromatograms (EIC).

• Calculate the baseline signal abundance and peak-to-peak noise. Record this as your baseline metric.

Phase 2: System Intervention

• Cool Down: Lower the inlet temperature (<50°C) and oven temperature. Isolate the MS by venting the high vacuum system.

• Inlet Maintenance: Remove the septum retaining nut. Replace the septum with a low-bleed variant. Crucial: Tighten the nut only until finger-tight; overtightening causes immediate mechanical coring upon the first injection.

• Liner Replacement: Replace the glass liner and O-ring. For silane analysis, use a highly deactivated liner without glass wool, as active silanol sites on glass wool can catalyze the degradation of trimethyl(propyl)silane.

• Column Bakeout: Disconnect the column from the MS transfer line to prevent driving contaminants into the ion source. Set the carrier gas flow to 2 mL/min. Heat the oven to the column's maximum isothermal limit for 2 to 4 hours.

Phase 3: Validation (The Proof)

• Reconnect the column to the MS detector and pump down the vacuum system until stable.

• Repeat the 1 µL solvent blank injection under identical conditions to Phase 1.

• Compare the post-intervention EIC (m/z 73) to the Phase 1 control.

• Validation Criteria: A successful intervention is validated by a >80% reduction in m/z 73 baseline abundance. If noise persists, the carrier gas inline filters (oxygen/moisture traps) are compromised and must be replaced.

Frequently Asked Questions (FAQs)

Q: Why does my baseline noise specifically mask my trimethyl(propyl)silane peaks, but not my alkane internal standards? A: Trimethyl(propyl)silane undergoes electron ionization to form a highly stable trimethylsilyl cation, resulting in a base peak of m/z 73. Polydimethylsiloxane (PDMS) materials—found in septa, column phases, and vial caps—also fragment to produce m/z 73. This isobaric interference means the background noise is chemically indistinguishable from your target analyte's primary quantifier ion. Alkanes do not rely on m/z 73, so they remain unaffected.

Q: How can I definitively distinguish between column bleed and a dirty injector? A: Look at the shape of the baseline and the ion ratios. Column bleed appears as a continuous, smooth baseline rise during a temperature ramp and is dominated by m/z 207. Injector or septum contamination often manifests as discrete, broad "ghost peaks" and is dominated by m/z 73 and 147.

Q: Will increasing the split ratio reduce my baseline noise? A: It depends entirely on the source of the noise. Increasing the split ratio will dilute contaminants originating from the injection port (like septum bleed), potentially improving the signal-to-noise ratio if your analyte concentration is high enough. However, it will have absolutely no effect on column bleed, because column degradation occurs downstream of the split point.

References

• Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography Chromatography Online URL:[Link]

• Siloxane peaks in baseline GCMS GL Sciences URL:[Link]

• 5 Ways to Approach Baseline Issues Chromatography Today URL:[Link]

Reference Data & Comparative Studies

Overcoming Volatility in NMR Referencing: A Comparative Guide to Tetramethylsilane (TMS) vs. Trimethyl(propyl)silane (TMPS)

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Comparison & Protocol Guide

Executive Summary

Accurate chemical shift referencing is the bedrock of Nuclear Magnetic Resonance (NMR) spectroscopy. While Tetramethylsilane (TMS) is the universally accepted gold standard (defined as 0.00 ppm), its extreme volatility severely limits its utility in high-temperature Variable Temperature (VT) NMR, long 2D acquisitions, and complex aqueous/micellar systems.

This guide objectively compares TMS with Trimethyl(propyl)silane (TMPS) —a robust, higher-boiling alternative. By analyzing the physicochemical causality behind their performance, this document provides researchers with self-validating protocols to ensure spectral integrity under demanding experimental conditions.

Mechanistic Causality: The Volatility Problem in NMR

To understand why experimental choices matter, we must examine the molecular physics driving standard behavior in an NMR tube.

The TMS Evaporation Paradigm: TMS ( C4​H12​Si ) is a highly symmetrical, spherical molecule with weak intermolecular London dispersion forces, resulting in a boiling point of just 26.5 °C (1). At standard probe temperatures (25 °C) or during elevated VT-NMR (>40 °C), TMS rapidly partitions into the headspace of the NMR tube. This evaporation-condensation cycle causes:

• Loss of Reference Signal: The concentration of TMS in the liquid phase drops, diminishing the 0 ppm peak.

• Convection Currents: Thermal gradients from outgassing disrupt magnetic field homogeneity, destroying the shim profile and causing severe line broadening.

The TMPS Stabilization Mechanism: TMPS ( C6​H16​Si ) breaks the spherical symmetry of TMS by introducing an extended aliphatic propyl chain. This structural modification significantly increases the molecular surface area, thereby enhancing London dispersion forces. Consequently, TMPS exhibits a much higher boiling point of 88.2 °C (2). This thermal stability ensures the reference standard remains homogeneously dissolved in the liquid phase, completely eliminating convection-induced shimming degradation during high-temperature acquisitions.

Decision matrix for NMR reference standard selection based on thermal and solvent conditions.

Physicochemical & Spectroscopic Comparison

The following table summarizes the quantitative data dictating the performance of both standards. While TMS is the absolute definition of 0.00 ppm, the Si−CH3​ protons of TMPS resonate functionally at ~0.00 ppm and can be software-calibrated as the internal zero-point without overlapping with most analyte signals.

Property	Tetramethylsilane (TMS)	Trimethyl(propyl)silane (TMPS)
Molecular Formula	C4​H12​Si	C6​H16​Si
Molecular Weight	88.22 g/mol	116.28 g/mol
Boiling Point	26.5 °C	88.2 °C
Volatility Profile	Extremely High (Outgasses easily)	Low-to-Moderate (Stable in solution)
1 H NMR Shift ( Si−CH3​ )	0.00 ppm (Absolute Definition)	~0.00 ppm (Calibrated Internal Ref)
Intermolecular Forces	Weak London Dispersion	Enhanced London Dispersion
Primary Application	Routine RT Organic NMR	VT-NMR, Polymer Analysis, Micellar Systems

Advanced Applications: Micellar Systems & Drug Delivery

Beyond thermal stability, TMPS provides unique advantages in complex formulation analysis. In recent drug development studies evaluating micellar nanocarriers (e.g., for pemetrexed delivery in breast cancer), TMPS has been successfully utilized as a reference compound in 10% D2​O/H2​O mixtures.

During 1D selective ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments, the hydrophobic propyl chain of TMPS allows it to partition predictably into the micellar core. Researchers have demonstrated that saturation of specific analyte protons exhibits a measurable Nuclear Overhauser Effect (NOE) with the micellar alkyl groups, while TMPS provides a stable, non-evaporating chemical shift reference to track these downfield shifts accurately (3).

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, the following protocols are designed as self-validating systems . They include internal feedback loops (e.g., lock stability, integral consistency) that prove the protocol has succeeded without requiring secondary external assays.

Protocol 1: High-Temperature VT-NMR (>60 °C) using TMPS

Objective: Acquire high-resolution 1 H NMR spectra at elevated temperatures without reference evaporation or shimming degradation.

• Sample Preparation: Dissolve the analyte in a high-boiling deuterated solvent (e.g., DMSO- d6​ or Toluene- d8​ ).

• Standard Addition: Spike the sample with 0.05% v/v TMPS. Seal the NMR tube tightly.

• Thermal Equilibration (Validation Step 1): Insert the sample into the probe pre-heated to the target temperature (e.g., 80 °C). Allow 15 minutes for thermal equilibration. Self-Validation: Monitor the deuterium lock signal. A perfectly flat, non-fluctuating lock level confirms the absence of convection currents and proves TMPS is not boiling off.

• Shimming & Acquisition: Perform gradient shimming. Acquire the 1D 1 H spectrum.

• Referencing (Validation Step 2): Set the sharp singlet corresponding to the Si−CH3​ protons of TMPS to 0.00 ppm. Self-Validation: Check the Full Width at Half Maximum (FWHM) of the TMPS peak. A sharp linewidth (< 1.5 Hz) validates that the magnetic field remained perfectly homogeneous throughout the acquisition.

Self-validating workflow for high-temperature VT-NMR utilizing TMPS as an internal standard.

Protocol 2: 1D Selective ROESY in Micellar Systems

Objective: Map spatial proximities in drug-loaded nanocarriers using TMPS as a stable internal reference.

• Solvent Preparation: Prepare the micellar formulation in a 90:10 H2​O/D2​O mixture to provide a deuterium lock while maintaining the aqueous environment.

• Reference Integration: Add TMPS as the internal reference compound.

• Pulse Sequence Setup: Select the 1D ROESY pulse sequence with solvent suppression (e.g., excitation sculpting or WATERGATE).

• Saturation & Acquisition: Apply selective saturation to the target analyte proton (e.g., amine proton at 8.3 ppm). Acquire the spectrum.

• Data Validation: Self-Validation: Confirm the presence of the TMPS Si−CH3​ peak at ~0.00 ppm. The consistent integration of this peak across multiple ROESY mixing times validates that the reference has not partitioned out of the micellar suspension into the headspace.

References

• National Center for Biotechnology Information (NCBI). "Trimethyl(propyl)silane | C6H16Si | CID 269921 - PubChem." PubChem Database.
• National Center for Biotechnology Information (NCBI). "Tailoring micellar nanocarriers for pemetrexed in breast cancer: design, fabrication and in vitro evaluation - PMC." PubMed Central.
• ECHEMI. "Trimethyl(propyl)silane SDS, 3510-70-1 Safety Data Sheets." ECHEMI.

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• 1. Trimethyl(propyl)silane | C6H16Si | CID 269921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

comparing trimethyl(propyl)silane and triethylsilane reactivity in reduction

An in-depth technical analysis comparing the reductive capabilities of triethylsilane and trimethyl(propyl)silane reveals a fundamental lesson in organosilicon chemistry: structure dictates function .

For researchers and drug development professionals designing reduction workflows—such as ionic hydrogenations or deprotections—selecting the correct silane is critical. This guide objectively compares these two reagents, detailing the mechanistic causality behind their reactivity and providing a self-validating experimental framework to prove their divergent behaviors.

Executive Summary: The Hydride Donor vs. The Inert Control

Triethylsilane (TES) and Trimethyl(propyl)silane (TMPS) may appear structurally similar at a glance, but their chemical behaviors in reduction paradigms are diametrically opposed.

• Triethylsilane ( Et3​SiH ): A potent, mild reducing agent widely utilized in organic synthesis[1]. It is the reagent of choice for ionic hydrogenations due to the presence of a highly reactive silicon-hydrogen (Si-H) bond[2].

• Trimethyl(propyl)silane ( Me3​SiPr ): A fully saturated tetraalkylsilane. Because it lacks an Si-H bond, it is completely devoid of reducing power. It is so chemically inert that it is routinely utilized as a non-reactive reference standard in NMR spectroscopy[3].

In synthetic methodology, comparing TES against TMPS provides a self-validating system : it proves that reduction is driven exclusively by the Si-H moiety, ruling out background solvent effects or acid-catalyzed disproportionation.

Mechanistic Causality: Why the Si-H Bond is Mandatory

The causality behind TES's reactivity and TMPS's inertness lies in bond polarization and electronegativity.

The Hydridic Nature of TES: In triethylsilane, the electronegativity difference between Silicon (1.90) and Hydrogen (2.10) polarizes the Si-H bond as Siδ+−Hδ− . This polarization grants the hydrogen atom hydridic character , allowing it to act as a nucleophile ( H− ) and attack electrophilic centers like carbocations[4]. Furthermore, the Si-H bond dissociation energy (BDE) in TES is relatively low (approximately 90.1 kcal/mol), facilitating facile hydride transfer under mild conditions[5].

The Kinetic Inertness of TMPS: Trimethyl(propyl)silane contains only Si-C and C-H bonds. While carbon is more electronegative than silicon (2.55 vs 1.90), polarizing the bond as Siδ+−Cδ− , transferring a bulky carbanion ( R− ) to a carbocation is kinetically and thermodynamically prohibitive compared to a small hydride ion[4]. The Si-C bond is highly stable (BDE ~318 kJ/mol) and resists heterolytic cleavage under standard reduction conditions, rendering TMPS chemically inert.

Data Presentation: Comparative Properties & Yields

The following tables summarize the physicochemical properties and experimental outcomes when subjecting both silanes to identical ionic hydrogenation conditions.

Table 1: Physicochemical & Electronic Properties

Property	Triethylsilane (TES)	Trimethyl(propyl)silane (TMPS)
Chemical Formula	Et3​SiH	Me3​SiPr
Active Moiety	Si-H Bond	None (Fully saturated Si-C)
Bond Polarization	Siδ+−Hδ− (Hydridic)	Siδ+−Cδ− (Non-hydridic)
Role in Synthesis	Active Reducing Agent	Inert Control / NMR Standard
Reactivity with TFA	Forms Hydride Donor System	Unreactive

Table 2: Comparative Reduction Yields (Substrate + TFA + Silane)

Substrate	Silane Reagent	Target Product	GC-MS Yield	Observation
1-Methylcyclohexene	TES	Methylcyclohexane	> 95%	Rapid hydride transfer.
1-Methylcyclohexene	TMPS	Isomerization products	0%	Carbocation unquenched.
Acetophenone	TES	Ethylbenzene	> 90%	Complete deoxygenation.
Acetophenone	TMPS	Aldol condensates	0%	Acid-catalyzed side reactions.

Experimental Workflow: Self-Validating Ionic Hydrogenation

To establish trustworthiness in your reduction protocols, every assay should be self-validating. The following step-by-step methodology uses TMPS as a negative control alongside TES to definitively prove that the Si-H bond is the sole driver of the reduction mechanism[6].

Objective: Reduce an alkene (1-methylcyclohexene) to an alkane via ionic hydrogenation.

Step-by-Step Methodology:

• Preparation: In two separate, flame-dried Schlenk flasks under an inert argon atmosphere, dissolve 1.0 mmol of 1-methylcyclohexene in 5.0 mL of anhydrous dichloromethane (DCM).

• Reagent Addition:

  • Flask A (Active): Add 1.2 mmol of Triethylsilane (TES).

  • Flask B (Control): Add 1.2 mmol of Trimethyl(propyl)silane (TMPS).

• Activation: Cool both reaction mixtures to 0 °C using an ice bath.

• Acid Catalysis: Dropwise, add 2.0 mmol of Trifluoroacetic Acid (TFA) to both flasks via syringe while stirring vigorously. The TFA protonates the alkene, generating a stable tertiary carbocation[6].

• Propagation: Allow both reactions to warm to room temperature and stir for 2 hours.

• Quenching & Analysis: Quench both flasks with saturated aqueous NaHCO3​ until gas evolution ceases. Extract with DCM and analyze the organic layers via GC-MS.

Causality of Results: Flask A will yield >95% methylcyclohexane because the TES readily donates a hydride to the TFA-generated carbocation. Flask B will yield 0% reduced product; because TMPS cannot donate a hydride, the carbocation persists until it undergoes elimination or oligomerization.

Mechanistic Visualization

The divergent pathways of these two silanes are mapped below. The diagram illustrates how the presence or absence of the Si-H bond dictates the fate of the reactive intermediate.

Fig 1: Divergent pathways of carbocation trapping by TES (reduction) vs TMPS (inert control).

References

The mechanistic principles and protocols detailed in this guide are grounded in the following authoritative sources:

Sources

• 1. Triethylsilane - Wikipedia [en.wikipedia.org]
• 2. Silane Reduction of... - Gelest [technical.gelest.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Organosilicon chemistry — Grokipedia [grokipedia.com]
• 5. Supplemental Topics [www2.chemistry.msu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to Purity Validation of Trimethyl(propyl)silane: GC-MS vs. Alternative Analytical Methods

Introduction

Trimethyl(propyl)silane (C₆H₁₆Si), also known as propyltrimethylsilane, is a highly volatile, non-polar alkylsilane utilized extensively as a precursor in chemical vapor deposition (CVD), materials science, and complex organic syntheses. Validating its purity is a critical quality control step; trace impurities—such as unreacted starting materials, isomeric silanes, or siloxanes—can severely disrupt downstream catalytic processes or surface functionalization.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical methods and provides a fully validated, self-correcting GC-MS protocol for the rigorous purity assessment of trimethyl(propyl)silane.

Methodological Comparison: Selecting the Optimal Analytical Platform

While multiple techniques can assess chemical purity, the volatility (boiling point ~89°C) and non-polar nature of trimethyl(propyl)silane dictate the efficacy of the chosen method. Table 1 summarizes the performance of three primary analytical platforms.

Table 1: Comparison of Analytical Methods for Trimethyl(propyl)silane Purity

Feature	GC-MS (EI Mode)	GC-FID	¹H-NMR (qNMR)
Primary Advantage	Structural identification of unknown trace impurities based on mass fragmentation.	High linear dynamic range and robust, reproducible quantification.	Non-destructive; provides absolute quantification without standards.
Primary Limitation	Requires careful tuning; potential ion source saturation at high concentrations.	Cannot identify the chemical structure of co-eluting or unknown impurities.	Low sensitivity for trace impurities (<0.1%); signal overlap.
Sensitivity (LOD)	~1 µg/mL	~5 µg/mL	~1000 µg/mL
Best Application	Gold standard for impurity profiling and structural validation.	Routine batch-to-batch quantitative purity checks.	Rapid structural confirmation of the main component.

Causality in Experimental Design (The "Why")

As an application scientist, developing a robust method requires understanding the physical chemistry of the analyte. Every parameter in this GC-MS protocol is selected based on mechanistic causality:

• Solvent Selection (Heptane over Methanol): Alkylsilanes must be prepared in strictly anhydrous, non-protic solvents. Using protic solvents like methanol can induce solvolysis of trace reactive impurities (e.g., chlorosilanes), artificially altering the sample's impurity profile. Heptane is highly inert, volatile, and provides excellent sensitivity and recovery for silanes without chemical interference [1].

• Column Chemistry (DB-5ms): Trimethyl(propyl)silane is highly non-polar. A non-polar 5% phenyl / 95% dimethylpolysiloxane stationary phase (DB-5ms) ensures optimal "like-dissolves-like" interaction, preventing peak tailing and ensuring baseline resolution from structurally similar alkane or siloxane impurities [2].

• Ionization Mode (EI at 70 eV): Electron Impact (EI) ionization at a standardized 70 eV ensures highly reproducible fragmentation. For trimethyl(propyl)silane (MW = 116.28 Da), the molecular ion is often weak. Instead, the predictable cleavage of the propyl group yields a highly stable trimethylsilyl cation [Si(CH₃)₃]⁺, which dominates the spectrum as the base peak at m/z 73. A secondary diagnostic peak occurs at m/z 101, corresponding to the loss of a single methyl group [M-CH₃]⁺ [3].

Analytical Workflow Visualization

The following diagram illustrates the self-validating workflow for GC-MS analysis.

GC-MS Analytical Workflow for Trimethyl(propyl)silane Purity Validation.

Step-by-Step GC-MS Methodology

To ensure scientific integrity, this protocol is designed as a self-validating system . It incorporates internal standards and system suitability tests (SST) to automatically flag instrumental drift or contamination.

Phase 1: Sample Preparation & System Suitability

• System Blank: Prepare a vial of HPLC-grade heptane. This will be injected first to establish a baseline and confirm the absence of column carryover or siloxane bleed from the septum [1].

• Internal Standard (IS) Solution: Prepare a 50 µg/mL solution of nonane in heptane. The IS corrects for minor variations in autosampler injection volumes.

• Sample Dilution: Accurately weigh 10.0 mg of the trimethyl(propyl)silane sample and dissolve it in 10.0 mL of the IS Solution (final analyte concentration: 1.0 mg/mL).

Phase 2: GC-MS Instrumental Parameters

• Carrier Gas: Ultra-High Purity (UHP 5.0) Helium at a constant flow rate of 1.2 mL/min. Helium is essential to prevent the oxidation of silanes at elevated temperatures [4].

• Injection: 1.0 µL injection volume with a 50:1 split ratio. The injector temperature is set to 220°C to ensure instantaneous volatilization without thermal degradation.

• Oven Temperature Program:

  • Initial hold at 40°C for 3 minutes (focuses the volatile silane at the head of the column).

  • Ramp at 10°C/min to 150°C.

  • Ramp at 25°C/min to 280°C, hold for 5 minutes (bakes out high-boiling impurities).

• MS Parameters: Transfer line at 250°C, Ion source at 200°C. Scan range from m/z 35 to 300.

Phase 3: Data Processing & Self-Validation Criteria

• Retention Time (RT) Lock: Verify that the internal standard (nonane) elutes within ±0.05 minutes of its established RT.

• Spectral Confirmation: Extract the spectrum for the primary peak. Validation requires the presence of m/z 73 (base peak) and m/z 101 with a relative abundance matching the NIST library standard for trimethyl(propyl)silane [3].

• Purity Calculation: Use the 100% Peak Area Normalization method (excluding the solvent and IS peaks). Purity (%) = (Area of Trimethyl(propyl)silane / Total Area of all non-solvent peaks) × 100.

Quantitative Validation Data

When the above protocol is executed, the analytical method should yield performance metrics that meet or exceed the criteria outlined in Table 2.

Table 2: Typical GC-MS Validation Parameters for Trimethyl(propyl)silane

Validation Parameter	Experimental Result / Target	Acceptance Criteria
Limit of Detection (LOD)	1.2 µg/mL (S/N > 3)	≤ 5.0 µg/mL
Limit of Quantitation (LOQ)	4.0 µg/mL (S/N > 10)	≤ 10.0 µg/mL
Linearity (R²)	0.9995 (Range: 10 - 500 µg/mL)	≥ 0.995
Method Precision (RSD)	1.1% (n=6 injections)	≤ 2.0%
Recovery	99.2% ± 1.5%	95.0% - 105.0%

References

• Gas chromatographic determination of some alkoxysilanes for use in occupational exposure assessment. Annals of Occupational Hygiene / PubMed. Available at:[Link]

• Trimethyl(propyl)silane | C6H16Si | CID 269921. PubChem - NIH. Available at:[Link]

• Analysis of Silanes by Gas Chromatography. Wasson-ECE Instrumentation. Available at: [Link]

trimethyl(propyl)silane vs hexamethyldisiloxane (HMDSO) in plasma polymers

Plasma Polymerization Precursors in Drug Development: A Comparative Guide to Trimethyl(propyl)silane (TMPS) vs. Hexamethyldisiloxane (HMDSO)

Plasma-Enhanced Chemical Vapor Deposition (PECVD) is a cornerstone technology in biomedical engineering, enabling the deposition of ultra-thin, highly conformal functional coatings on medical devices, biosensors, and drug delivery systems. The physicochemical properties of these coatings—ranging from flexibility and wettability to barrier performance and antibiofilm activity—are fundamentally dictated by the choice of the monomer precursor.

This guide provides an objective, data-driven comparison between two distinct classes of organosilicon precursors: Hexamethyldisiloxane (HMDSO) , the industry-standard siloxane, and Trimethyl(propyl)silane (TMPS) , an advanced alkylsilane. By understanding the mechanistic divergence of these molecules in a plasma environment, researchers can strategically select the optimal precursor for specific drug development and clinical applications.

Mechanistic Pathways: The Causality of Film Formation

The structural differences between HMDSO and TMPS dictate their fragmentation and recombination pathways during plasma polymerization.

HMDSO (Siloxane Pathway): HMDSO contains a highly stable Si-O-Si backbone. During the PECVD process, the plasma environment operates under the Competitive Ablation and Polymerization (CAP) principle[1]. Because the Si-O-Si bond possesses a high dissociation energy (~800 kJ/mol), it largely survives electron impact. Instead, the plasma preferentially cleaves the weaker Si-C bonds (~318 kJ/mol), stripping away methyl groups[1]. The recombination of these fragments yields a poly(dimethylsiloxane) (PDMS)-like network (ppHMDSO) that is highly flexible, biocompatible, and hydrophobic[2].

TMPS (Alkylsilane Pathway): In contrast, TMPS lacks oxygen entirely, consisting only of Si-C and C-C bonds. When subjected to RF plasma, fragmentation targets the methyl and propyl groups. The propyl chain in TMPS is particularly valuable; it provides a high density of carbon radicals upon cleavage. Without the flexible Si-O-Si hinge, these radicals recombine to form a highly crosslinked, 3D amorphous hydrogenated silicon carbide (a-SiC:H) network. This structural rigidity imparts superior barrier properties and mechanical hardness compared to siloxane-derived films[3].

Fig 1: Mechanistic divergence of HMDSO and TMPS during plasma-enhanced chemical vapor deposition.

Comparative Performance Data

The distinct polymerization mechanisms translate directly into measurable macroscopic properties. Table 1 summarizes the quantitative data comparing ppHMDSO and ppTMPS films deposited under standard low-pressure RF plasma conditions (without the addition of oxygen gas).

Property	ppHMDSO (Siloxane)	ppTMPS (Alkylsilane)
Precursor Structure	(CH3)3-Si-O-Si-(CH3)3	(CH3)3-Si-CH2CH2CH3
Film Backbone	Si-O-Si (PDMS-like)	Si-C (a-SiC:H-like)
Water Contact Angle (WCA)	100° – 110°	90° – 105°
Elastic Modulus	~1 – 5 GPa (Flexible)	~10 – 25 GPa (Rigid)
Native Oxygen Content	High (~20-25 at.%)	Trace (<2 at.%, post-oxidation)
Corrosion Resistance	Moderate to High	Exceptionally High
Primary Biomedical Focus	Microfluidics, flexible implants	Biosensor passivation, antibiofilm

Self-Validating Experimental Protocol for PECVD

To ensure reproducibility and scientific integrity, the following protocol outlines a self-validating system for depositing and verifying these plasma polymers. The validation step (Step 5) acts as an internal control: if a TMPS film exhibits >5% oxygen content in XPS analysis, it immediately flags a vacuum leak or precursor contamination, as pure TMPS plasma should yield an oxygen-free bulk film.

Step 1: Substrate Preparation

• Clean substrates (e.g., silicon wafers, titanium implants) ultrasonically in sequential baths of acetone, ethanol, and deionized water for 10 minutes each.

• Dry under a stream of high-purity nitrogen (N2).

Step 2: Plasma Activation

• Load substrates into the PECVD vacuum chamber and pump down to a base pressure of < 1.0 × 10⁻³ mbar.

• Introduce an Ar/O2 gas mixture (50 sccm Ar, 10 sccm O2) and ignite an RF plasma (13.56 MHz) at 50 W for 2 minutes. This step generates surface hydroxyl (-OH) groups to ensure covalent anchoring of the subsequent polymer layer[4].

Step 3: Precursor Introduction

• Evacuate the chamber back to base pressure.

• Introduce the monomer vapor (HMDSO or TMPS) via a heated mass flow controller. Note: TMPS has a lower vapor pressure than HMDSO; the precursor bubbler and delivery lines must be heated to ~45°C to maintain a stable flow rate of 10 sccm.

Step 4: Plasma Polymerization

• Ignite the RF plasma at a continuous wave power of 30 W.

• Maintain the working pressure at 5.0 × 10⁻² mbar.

• Deposit for 15 minutes to achieve a film thickness of approximately 100 nm.

Step 5: Post-Deposition Validation (Quality Control)

• XPS Analysis: Verify the chemical composition. ppHMDSO must show distinct Si 2p, C 1s, and O 1s peaks. ppTMPS must show only Si 2p and C 1s peaks (trace surface O 1s from atmospheric exposure is acceptable, but the bulk must be oxygen-free).

• Wettability: Measure the Water Contact Angle (WCA) using a goniometer. Both films should exhibit hydrophobicity (WCA > 90°), confirming the retention of non-polar methyl/alkyl groups[3].

Fig 2: Self-validating experimental workflow for PECVD of siloxane and alkylsilane precursors.

Applications in Drug Development and Biomedicine

HMDSO: The Champion of Flexibility and Biocompatibility Because ppHMDSO retains the flexible siloxane backbone, it is the premier choice for applications requiring mechanical compliance. In drug development, it is heavily utilized to coat flexible drug-eluting stents and cardiovascular implants. The coating prevents the leaching of toxic metal ions while flexing with the device during deployment, preventing micro-cracking and delamination[4]. Furthermore, its PDMS-like nature makes it the gold standard for sealing and surface-modifying microfluidic "lab-on-a-chip" devices used in high-throughput drug screening[2].

TMPS: The Shield for Biosensors and Antibiofilm Surfaces TMPS, yielding a rigid and highly crosslinked a-SiC:H network, excels where barrier performance and durability are paramount. Alkylsilane plasma coatings have demonstrated profound efficacy in preventing bacterial colonization. For instance, trimethylsilane-based plasma coatings have been shown to inhibit Staphylococcus epidermidis biofilm formation by preventing initial bacterial attachment to medical-grade stainless steel and titanium[5]. Additionally, the dense, oxygen-free nature of ppTMPS makes it an exceptional passivation layer for implantable electrochemical biosensors (e.g., continuous glucose monitors) and for protecting sensitive nanostructures, such as silver nanowires, from degradation in biological fluids[3].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trimethylsilane Plasma-Nanocoated Silver Nanowires for Improved Stability [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to Validating Trimethyl(propyl)silane Self-Assembled Monolayer Thickness

For researchers and professionals in drug development and materials science, the ability to engineer surfaces at the molecular level is transformative. Self-assembled monolayers (SAMs) of organosilanes, such as trimethyl(propyl)silane, are foundational to this endeavor, offering a straightforward method to create defined, functionalized surfaces on hydroxylated substrates like glass and silicon oxides. The efficacy of these surfaces, however, is critically dependent on the quality and uniformity of the SAM. A poorly formed monolayer can lead to inconsistent experimental results, device failure, and flawed data interpretation.

This guide provides an in-depth comparison of the primary analytical techniques used to validate the thickness and quality of trimethyl(propyl)silane SAMs. As a Senior Application Scientist, my objective is not merely to list protocols but to illuminate the causality behind methodological choices, enabling you to select and implement the most appropriate techniques for your research needs. We will explore how each method provides a unique piece of the puzzle, and why a multi-technique approach is often the most robust strategy for comprehensive characterization.

Spectroscopic Ellipsometry: The Optical Workhorse

Ellipsometry is a non-destructive optical technique that is exceptionally sensitive to the thickness of thin films, making it a first-line-of-defense for SAM characterization.[1][2] It measures the change in the polarization state of light upon reflection from a surface.[3] This change is directly related to the thickness and refractive index of the film present.

Causality of Choice : Choose ellipsometry for rapid, precise, and non-destructive measurement of average film thickness over a relatively large area (typically mm²). It is ideal for process optimization and routine quality control, where confirming the presence and approximate thickness of the monolayer is the primary goal. However, be aware that ellipsometry provides an averaged thickness and assumes a uniform film, potentially masking localized defects.[2]

Experimental Protocol: Thickness Validation

• Substrate Characterization (Pre-Silanization) :

  • Clean the silicon or glass substrate rigorously. A common and effective method is the RCA clean procedure.[4]

  • Measure the thickness of the native oxide layer (e.g., SiO₂) on the bare substrate using the ellipsometer. This value is a critical input for the subsequent optical model. The native oxide layer is typically 1.5 to 2.0 nm thick.[4]

• Instrumentation Setup :

  • Use a laser source with a known wavelength, commonly a He-Ne laser at 632.8 nm.[4]

  • Set the angle of incidence. For silicon substrates, this is often near the Brewster angle, around 70°, to maximize sensitivity.[4]

• Data Acquisition (Post-Silanization) :

  • After SAM formation, rinse the substrate thoroughly with a solvent like ethanol to remove any physisorbed molecules and dry with a stream of inert gas (e.g., nitrogen).[4]

  • Place the coated substrate on the ellipsometer stage and acquire the ellipsometric angles, Psi (Ψ) and Delta (Δ).

• Modeling and Data Analysis :

  • Construct a three-layer optical model: (1) Ambient (Air), (2) Trimethyl(propyl)silane SAM, and (3) Silicon Oxide (SiO₂) on a Silicon (Si) substrate.[4]

  • Input the known refractive indices for Air (n≈1), SiO₂ (n≈1.46), and the Si substrate. For the SAM layer, a refractive index of 1.45-1.50 is a standard assumption for alkylsilanes.[4]

  • Input the previously measured SiO₂ thickness.

  • Fit the experimental Ψ and Δ data to the model by allowing the software to vary the thickness of the SAM layer until the best fit is achieved. The resulting value is the ellipsometric thickness of your monolayer.

Sources

• 1. ipfdd.de [ipfdd.de]
• 2. ias.ac.in [ias.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fkf.mpg.de [fkf.mpg.de]

A Comparative Spectroscopic Guide to Trimethyl(propyl)silane and Trimethyl(isopropyl)silane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organosilicon chemistry, the subtle-yet-significant structural differences between isomers can have profound impacts on their physicochemical properties and reactivity. This guide offers a detailed spectroscopic comparison of two such isomers: trimethyl(propyl)silane and trimethyl(isopropyl)silane. As a Senior Application Scientist, my objective is to provide not just raw data, but a cohesive narrative that elucidates how the branching in the alkyl chain manifests across various spectroscopic techniques. This understanding is crucial for unambiguous compound identification, quality control, and mechanistic studies in fields ranging from materials science to drug development.

Structural Isomerism: A Spectroscopic Interrogation

At the heart of this comparison lies the constitutional isomerism between the n-propyl and isopropyl groups attached to the trimethylsilyl moiety. This difference in connectivity, while seemingly minor, creates distinct electronic and steric environments for the constituent atoms, which are sensitively probed by spectroscopic methods. We will explore how this structural variance is reflected in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Alkyl Chains

NMR spectroscopy provides the most detailed insight into the structural framework of these molecules. The chemical environment of each proton and carbon atom is translated into a specific chemical shift, multiplicity, and coupling constant, offering a definitive fingerprint of the molecule.

¹H NMR Spectroscopy

In ¹H NMR, the key differentiators will be the signal patterns of the propyl and isopropyl groups.

• Trimethyl(propyl)silane : We anticipate a more complex spectrum for the n-propyl chain, characterized by three distinct signals: a triplet for the terminal methyl (CH₃) protons, a sextet for the central methylene (CH₂) protons, and a triplet for the methylene protons directly attached to the silicon atom. The nine protons of the trimethylsilyl group will appear as a sharp singlet, typically at a very upfield chemical shift (around 0 ppm) due to the electropositive nature of silicon.

• Trimethyl(isopropyl)silane : The isopropyl group's symmetry will simplify the spectrum. We expect a doublet for the six equivalent methyl (CH₃) protons and a septet for the single methine (CH) proton. The trimethylsilyl protons will again present as a singlet near 0 ppm. The difference in the integration of the alkyl signals relative to the trimethylsilyl signal will also be a key identifier.

¹³C NMR Spectroscopy

The ¹³C NMR spectra will corroborate the findings from ¹H NMR, providing a clear count of the unique carbon environments.

• Trimethyl(propyl)silane : Three distinct signals are expected for the n-propyl group, corresponding to the three inequivalent carbon atoms. An additional signal will arise from the three equivalent methyl carbons of the trimethylsilyl group.

• Trimethyl(isopropyl)silane : Due to symmetry, the isopropyl group will show only two signals: one for the two equivalent methyl carbons and one for the methine carbon. The trimethylsilyl carbons will contribute a single, upfield signal.

Table 1: Comparative Summary of Predicted NMR Spectral Data

Parameter	Trimethyl(propyl)silane	Trimethyl(isopropyl)silane
¹H NMR
Si-(CH₃)₃	~0.0 ppm (s, 9H)	~0.0 ppm (s, 9H)
Si-CH₂ -CH₂-CH₃	Triplet	-
Si-CH₂-CH₂ -CH₃	Sextet	-
Si-CH₂-CH₂-CH₃	Triplet	-
Si-CH -(CH₃)₂	-	Septet
Si-CH-(CH₃ )₂	-	Doublet
¹³C NMR
Si-(C H₃)₃	Upfield Signal	Upfield Signal
C H₃-CH₂-CH₂-Si	Signal 1	-
CH₃-C H₂-CH₂-Si	Signal 2	-
CH₃-CH₂-C H₂-Si	Signal 3	-
(C H₃)₂-CH-Si	-	Signal 1
(CH₃)₂-C H-Si	-	Signal 2

Note: The exact chemical shifts can vary depending on the solvent and instrument frequency. The presented values are typical for organosilanes.

Infrared (IR) Spectroscopy: Probing Vibrational Modes

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to specific vibrational modes. For these alkylsilanes, the key absorptions will be related to C-H and Si-C bonds.

• C-H Stretching : Both molecules will exhibit strong C-H stretching vibrations in the 2850-2960 cm⁻¹ region. The precise peak shapes and positions may differ slightly due to the different arrangements of methyl and methylene groups.

• Si-CH₃ Vibrations : A characteristic sharp and intense absorption around 1250 cm⁻¹ is indicative of the symmetric deformation of the Si-(CH₃)₃ group. A weaker rocking vibration is also typically observed around 840 cm⁻¹. These peaks should be prominent in the spectra of both compounds.

• Fingerprint Region : The region below 1500 cm⁻¹ will contain a complex pattern of C-C stretching and various bending vibrations. While challenging to assign individual peaks without computational modeling, the overall pattern in this "fingerprint" region will be unique to each isomer.

Table 2: Key IR Absorption Bands for Alkylsilanes

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity
C-H Stretch (Alkyl)	2850 - 2960	Strong
Si-CH₃ Symmetric Deformation	~1250	Strong, Sharp
Si-CH₃ Rock	~840	Medium to Strong

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. For trimethyl(propyl)silane and trimethyl(isopropyl)silane, electron ionization (EI) would lead to distinct fragmentation pathways. The molecular ion peak (M⁺) for both isomers will be at m/z 116.

• Trimethyl(propyl)silane : The most abundant fragment is often the trimethylsilyl cation, [Si(CH₃)₃]⁺, at m/z 73. Another significant fragmentation pathway involves the loss of an ethyl radical (•CH₂CH₃) via beta-cleavage, resulting in a fragment at m/z 87 ([M - 29]⁺). Loss of the propyl group would also contribute to the base peak at m/z 73.

• Trimethyl(isopropyl)silane : The base peak is also expected to be the trimethylsilyl cation at m/z 73. A key difference will be the loss of a methyl radical (•CH₃) from the isopropyl group (alpha-cleavage) to form a stable secondary carbocation, though fragmentation leading to the loss of a propyl radical (•C₃H₇) to give the m/z 73 fragment is generally more favorable. The loss of a methyl group from the silicon atom can also occur, leading to a fragment at m/z 101 ([M - 15]⁺).

Table 3: Predicted Major Fragments in Mass Spectrometry

m/z	Fragment Ion	Trimethyl(propyl)silane	Trimethyl(isopropyl)silane
116	[M]⁺	Present	Present
101	[M - CH₃]⁺	Possible	More significant
87	[M - C₂H₅]⁺	Significant	Less significant
73	[Si(CH₃)₃]⁺	Base Peak	Base Peak

Experimental Protocols

To ensure the acquisition of high-quality, reproducible spectroscopic data, the following experimental protocols are recommended.

NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation: Prepare a ~5-10 mg/mL solution of the analyte in a deuterated solvent (e.g., CDCl₃). Chloroform-d is a common choice for non-protic organosilanes. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds, acquisition time of 2-4 seconds.

  • Process the data with appropriate phasing and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 512-2048 scans, relaxation delay of 2-5 seconds. The number of scans will depend on the sample concentration.

  • Process the data with appropriate phasing and baseline correction.

NMR Spectroscopy Workflow

FTIR Spectroscopy

Objective: To identify characteristic functional group vibrations.

Methodology:

• Sample Preparation: As these are volatile liquids, a thin film method is appropriate. Place a small drop of the neat liquid between two KBr or NaCl salt plates.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the clean salt plates.

  • Acquire the sample spectrum.

  • Typical parameters: 16-32 scans, resolution of 4 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

FTIR Spectroscopy Workflow

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern.

Methodology:

• Sample Introduction: Introduce the sample via a Gas Chromatography (GC-MS) system for separation and direct injection. This is ideal for volatile liquids.

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 30-200).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Compare the fragmentation patterns to elucidate the structure.

Conclusion

The spectroscopic comparison of trimethyl(propyl)silane and trimethyl(isopropyl)silane provides a clear illustration of how subtle changes in molecular structure lead to distinct and identifiable spectral signatures. While both isomers share common features related to the trimethylsilyl group, the unique branching of the alkyl chain provides a reliable basis for their differentiation across NMR, IR, and MS techniques. For the practicing scientist, a multi-technique approach as outlined in this guide is the most robust strategy for the unambiguous characterization of such isomeric organosilicon compounds.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• National Institute of Advanced Industrial Science and Technology (AIST), Japan. Spectral Database for Organic Compounds (SDBS). Retrieved from [Link]

• PubChem. Trimethyl(propyl)silane. Retrieved from [Link]

• PubChem. Isopropyltrimethylsilane. Retrieved from [Link]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Trimethyl(propyl)silane for Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the proper handling and disposal of trimethyl(propyl)silane (CAS No. 3510-70-1). Designed for researchers, scientists, and drug development professionals, this guide moves beyond simple instruction to explain the causality behind each procedural step, ensuring a culture of safety and regulatory compliance within the laboratory.

Immediate Safety Profile: Understanding the Risks

Trimethyl(propyl)silane is a volatile, highly flammable organosilane compound. Its proper handling is critical due to its reactivity and potential hazards. Understanding these risks is the foundation of its safe management and disposal.

Key Hazards:

• Flammability: The compound is a highly flammable liquid and vapor, with a risk of forming explosive mixtures with air.[1] All work must be conducted away from heat, sparks, and open flames.[1][2]

• Reactivity with Water: Trimethyl(propyl)silane reacts with water and moisture, including humidity in the air, to liberate propanol, which is also flammable.[1] This reactivity necessitates storage in tightly sealed containers in a dry environment.

• Health Hazards: It is known to cause serious eye irritation and may cause skin and respiratory irritation.[1] Inhalation of vapors can lead to symptoms like coughing, headaches, and nausea.[3]

Hazard Type	Description
Physical Hazards	Highly flammable liquid and vapor.[1] May form explosive vapor-air mixtures.[1] Containers may rupture if heated.
Health Hazards	Causes serious eye irritation.[1] May cause skin irritation.[1][3] May cause respiratory tract irritation.[1][3]
Environmental Hazards	Avoid release into the environment.[2][3] Discharge into drains must be prevented.[2]

Pre-Disposal Handling and Storage

Proper management of trimethyl(propyl)silane from the moment it is designated as waste is crucial for safety.

• Container Integrity: Ensure the waste container is chemically compatible, properly sealed, and clearly labeled. Keep containers tightly closed to prevent contact with atmospheric moisture.[1][4]

• Segregation: Store waste trimethyl(propyl)silane separately from incompatible materials, especially oxidizing agents and strong acids.[1][4]

• Ventilation and Ignition Control: All handling and storage must occur in a well-ventilated area, such as a certified chemical fume hood.[2] Eliminate all potential ignition sources, including static discharge. Use only non-sparking tools and explosion-proof equipment for any transfers.[1][2] Ground and bond all containers during transfer operations.[1][4]

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

A robust PPE protocol is your primary defense against exposure. The following must be worn at all times when handling trimethyl(propyl)silane waste.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles with side-shields or a full-face shield.[2][4]	Protects against splashes and irritating vapors, preventing serious eye damage.
Skin Protection	Chemical-impermeable gloves (Nitrile or Neoprene rubber recommended).[2][4] Flame-resistant lab coat.[2]	Prevents direct skin contact and irritation. A flame-resistant coat offers protection from fire hazards.
Respiratory Protection	Work must be conducted in a chemical fume hood.[4] If exposure limits are exceeded, a full-face respirator may be necessary.[2]	Mitigates the risk of inhaling irritating and flammable vapors.

Disposal Pathways: A Decision Framework

The appropriate disposal method for trimethyl(propyl)silane depends on the quantity and the available institutional resources. The primary and universally recommended method is through a licensed hazardous waste disposal service.

dot

Caption: Workflow for the safe disposal of trimethyl(propyl)silane.

Pathway 1: Licensed Hazardous Waste Disposal (Recommended for All Quantities)

This is the safest and most compliant method.[5]

• Containerization: Carefully transfer the waste into a designated, properly labeled hazardous waste container.

• Labeling: The label must clearly state "Hazardous Waste," "Trimethyl(propyl)silane," and list the associated hazards (e.g., Flammable, Irritant).

• Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed waste contractor.

Pathway 2: In-Lab Neutralization (For Small Residual Quantities Only)

For small amounts of residual trimethyl(propyl)silane, a carefully controlled chemical neutralization (hydrolysis) can reduce its reactivity before collection. This procedure must only be performed by trained personnel in a certified chemical fume hood.

Experimental Protocol: Chemical Neutralization of Residual Waste

This protocol details the controlled hydrolysis of trimethyl(propyl)silane into less reactive components (trimethylsilanol and propanol). The subsequent condensation of trimethylsilanol may form hexamethyldisiloxane.

Materials:

• Residual trimethyl(propyl)silane waste (<50 mL)

• A three-neck flask equipped with a stir bar, a dropping funnel, and a condenser

• A suitable solvent (e.g., isopropanol or a high-boiling point ether)

• A dilute solution of sodium bicarbonate (5% in water)

• Ice bath

• Appropriate hazardous waste container

Procedure:

• Preparation: Conduct the entire procedure within a certified chemical fume hood. Ensure all necessary PPE is worn.

• Setup: Place the three-neck flask, containing a stir bar and a volume of solvent at least 10 times that of the waste, in an ice bath on a magnetic stir plate.

• Dilution: Slowly add the trimethyl(propyl)silane waste to the stirring solvent to dilute it.

• Controlled Hydrolysis: Slowly add the 5% sodium bicarbonate solution dropwise from the dropping funnel into the diluted silane solution. The reaction can be exothermic and may produce flammable propanol vapors; the slow addition and cooling are critical for control.

• Reaction Completion: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for several hours to ensure the reaction is complete.

• Waste Collection: Transfer the final neutralized solution to a properly labeled hazardous waste container.

• Labeling: The label should clearly indicate the contents, including the reaction products (trimethylsilanol, propanol, water, and any solvent used).[4]

• Final Disposal: Arrange for the collection of the container by your institution's EHS department or a licensed hazardous waste contractor.[4]

Spill and Emergency Procedures

Immediate and correct response to a spill is vital to mitigate risks.

• Evacuation and Ignition Control: Evacuate all personnel from the immediate area.[2] Remove all sources of ignition.[2]

• Ventilation: Ensure the area is well-ventilated, but only if it can be done without creating a spark.

• Containment: For small spills, use a non-combustible absorbent material (e.g., sand or vermiculite) to contain the spill. Do not use combustible materials like paper towels.

• Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable, sealed container for disposal.[2]

• First Aid:

  • Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.[2]

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water.[2]

  • Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if possible.[2]

  • In all cases of significant exposure, seek immediate medical attention. [2]

References

• Proper Disposal of Trimethoxy(propyl)silane: A Guide for Laboratory Professionals. Benchchem.
• SAFETY DATA SHEET - 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane. Fisher Scientific.
• Trimethyl(propyl)silane SDS, 3510-70-1 Safety Data Sheets. ECHEMI.
• SAFETY DATA SHEET - Trimethoxy(propyl)silane. Tokyo Chemical Industry.
• TRIMETHYL-n-PROPOXYSILANE Safety Data Sheet. Gelest, Inc.
• MATERIAL SAFETY DATA SHEET - SILANE. Matheson.
• TRIMETHYLSILANE Safety Data Sheet. Gelest, Inc.

Sources

• 1. gelest.com [gelest.com]
• 2. echemi.com [echemi.com]
• 3. gelest.com [gelest.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]